Author: BenchChem Technical Support Team. Date: February 2026
A Strategic Scaffold for Diversity-Oriented Synthesis in Medicinal Chemistry
Document Control:
Type: Technical Whitepaper / Compound Monograph
ID: OX-INT-2026-02
Target Audience: Medicinal Chemists, Process Development Scientists
Focus: Synthesis, Physiochemical Properties, and Reactivity Profiling
Executive Summary & Chemical Identity
5-(5-Methoxy-2-bromophenyl)-1,3-oxazole (CAS: 2017137-72-1) represents a high-value "privileged structure" intermediate. Unlike simple heterocycles, this compound offers a pre-installed orthogonal reactivity handle: the ortho-bromo motif relative to the oxazole ring. This steric and electronic arrangement makes it an ideal candidate for constructing axially chiral biaryls or hindered kinase inhibitors where the oxazole serves as a bioisostere for amide or ester linkages.
1.1 Datasheet & Physiochemical Profile
Property
Value / Description
Note
IUPAC Name
5-(2-bromo-5-methoxyphenyl)-1,3-oxazole
CAS Number
2017137-72-1
Molecular Formula
C₁₀H₈BrNO₂
Molecular Weight
254.08 g/mol
Physical State
Off-white to pale yellow crystalline solid
Melting Point
88–92 °C (Predicted)
Varies by crystal polymorph
LogP (Predicted)
~2.54
Lipophilic, suitable for CNS penetration models
TPSA
35.2 Ų
High membrane permeability
Solubility
DMSO (>50 mM), DCM, MeOH, Ethanol
Insoluble in water
Synthetic Architecture: The Van Leusen Protocol
While several routes to oxazoles exist (e.g., Robinson-Gabriel cyclodehydration), the Van Leusen Oxazole Synthesis is the industry standard for generating 5-substituted oxazoles with high regiocontrol. This method avoids the harsh acidic conditions of cyclodehydrations, preserving the sensitive methoxy ether and the aryl bromide.
2.1 Retrosynthetic Logic
The synthesis relies on the [3+2] cycloaddition of TosMIC (Toluenesulfonylmethyl isocyanide) with 2-bromo-5-methoxybenzaldehyde .
Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 2-bromo-5-methoxybenzaldehyde (1.0 equiv, e.g., 10 mmol) and TosMIC (1.1 equiv, 11 mmol) in anhydrous Methanol (0.5 M concentration relative to aldehyde).
Base Addition: Add K₂CO₃ (2.5 equiv) in one portion. The reaction is initially exothermic; ensure stirring is vigorous to prevent local concentration gradients.
Cyclization: Heat the mixture to reflux (65 °C) for 3–5 hours.
Checkpoint: Monitor by TLC (Hexane:EtOAc 3:1). The aldehyde spot (lower Rf) should disappear, and a fluorescent blue spot (Oxazole) should appear.
Resuspend the residue in water (to dissolve Tosyl salts) and extract with Ethyl Acetate (3x).
Wash combined organics with Brine, dry over MgSO₄, and concentrate.
Purification: Recrystallize from Ethanol/Hexane or perform flash chromatography (Silica gel, 0-20% EtOAc in Hexanes).
Why this works: The base deprotonates TosMIC, which attacks the aldehyde carbonyl. The resulting intermediate undergoes a 5-endo-dig cyclization followed by the elimination of p-toluenesulfinic acid (TsOH), driving the equilibrium irreversibly to the aromatic oxazole.
2.3 Synthesis Pathway Diagram
Caption: Figure 1. The Van Leusen synthesis pathway, highlighting the conversion of the aldehyde precursor to the oxazole scaffold via sulfinate elimination.
Functionalization & Orthogonal Reactivity
The true value of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole lies in its dual-reactivity profile . It possesses two distinct sites for chemical elaboration, allowing it to serve as a hub in divergent synthesis.[3]
3.1 Site A: The Aryl Bromide (Suzuki/Buchwald Handle)
The bromine atom at the ortho position is sterically crowded by the oxazole ring.
Challenge: Standard Pd(PPh₃)₄ catalysts may fail due to steric hindrance.
Solution: Use active "Buchwald-type" precatalysts (e.g., XPhos Pd G2 or Pd(dppf)Cl₂ ) to facilitate oxidative addition.
Application: Coupling with aryl boronic acids creates biaryl systems common in kinase inhibitors (e.g., p38 MAP kinase pathways).
3.2 Site B: The Oxazole C-2 Position (C-H Activation)
The proton at the C-2 position of the oxazole ring (between N and O) is relatively acidic (pKa ~20).
Method: Direct lithiation using n-BuLi at -78 °C.
Electrophiles: The resulting lithio-species can be trapped with iodomethane, aldehydes, or CO₂ (to form carboxylic acids).
Direct Arylation: Pd-catalyzed C-H activation can directly couple an aryl group to C-2 without pre-functionalization.
3.3 Divergent Synthesis Workflow
Caption: Figure 2. Divergent reactivity profile demonstrating the orthogonal functionalization of the bromine handle (Site A) and the oxazole C-2 position (Site B).
Analytical Characterization (Expected Data)
To validate the synthesis, the following spectroscopic signatures must be confirmed.
Technique
Feature
Expected Signal (δ ppm / m/z)
¹H NMR (CDCl₃)
Oxazole C-2 H
Singlet, ~7.90 – 8.00 ppm (Diagnostic)
Oxazole C-4 H
Singlet, ~7.30 – 7.40 ppm
Methoxy (-OCH₃)
Singlet, 3.85 ppm
Aryl Protons
Multiplets, 6.80 – 7.60 ppm (ABX system)
¹³C NMR
Oxazole C-2
~150–152 ppm
Methoxy Carbon
~55.6 ppm
Mass Spec (ESI)
[M+H]⁺
254.1 / 256.1 (1:1 Isotopic pattern due to ⁷⁹Br/⁸¹Br)
Safety & Handling
Hazard Identification: As with most low-molecular-weight aryl bromides and oxazoles, treat as a potential Skin Irritant (H315) and Eye Irritant (H319) .[4]
Specific Precaution: The Van Leusen synthesis generates TosMIC byproducts and sulfinates. TosMIC itself has a characteristic odor and should be handled in a fume hood.
Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen). The oxazole ring is stable to hydrolysis, but the aryl bromide is light-sensitive over long periods; use amber vials.
References
Van Leusen, A. M., et al. "Chemistry of sulfonylmethyl isocyanides.[2] 13. A general one-step synthesis of nitriles from ketones using tosylmethyl isocyanide." Journal of Organic Chemistry, 1977, 42(19), 3114–3118.
Palmer, D. C. "The Chemistry of Heterocyclic Compounds, Oxazoles: Synthesis, Reactions, and Spectroscopy." Wiley-Interscience, 2003. (Standard Reference Text).
PubChem Database. "Compound Summary: 5-(2-bromo-5-methoxyphenyl)-1,3-oxazole." National Library of Medicine. (Note: Search CAS 2017137-72-1 for vendor confirmation).
Jiang, H., et al. "Recent advances in the synthesis of oxazoles." Organic & Biomolecular Chemistry, 2011, 9, 2028-2036.
An In-Depth Technical Guide to 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
CAS Number: 2017137-72-1 This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals interested in the synthesis, properties, and potential applications of 5-(5...
Author: BenchChem Technical Support Team. Date: February 2026
CAS Number: 2017137-72-1
This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals interested in the synthesis, properties, and potential applications of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole. As a Senior Application Scientist, this document is structured to provide not only procedural details but also the underlying scientific rationale, ensuring a thorough understanding of this promising chemical entity.
Introduction: The Significance of the Oxazole Scaffold
The 1,3-oxazole ring is a five-membered heterocyclic motif containing one nitrogen and one oxygen atom. This scaffold is of paramount importance in medicinal chemistry due to its presence in a wide array of biologically active natural products and synthetic compounds.[1][2][3] Oxazole derivatives are known to interact with various enzymes and receptors within biological systems through non-covalent interactions, leading to a broad spectrum of pharmacological activities.[1][4] These activities include but are not limited to antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory properties.[1][5] The structural rigidity and electronic properties of the oxazole ring make it an attractive building block in the design of novel therapeutic agents.[2]
5-(5-Methoxy-2-bromophenyl)-1,3-oxazole is a specific derivative that combines the versatile oxazole core with a substituted phenyl ring. The presence of a bromine atom and a methoxy group on the phenyl ring provides strategic points for further chemical modification, making it a valuable intermediate for the synthesis of more complex molecules.[6]
Physicochemical Properties
A clear understanding of the physicochemical properties of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole is crucial for its handling, characterization, and application in synthetic workflows.
Typically >95% (as supplied by commercial vendors)[9]
Proposed Synthesis and Mechanistic Rationale
Proposed Synthetic Pathway: Van Leusen Oxazole Synthesis
The reaction of p-tolylsulfonylmethyl isocyanide (TosMIC) with an appropriate aromatic aldehyde in the presence of a base is a well-established method for the synthesis of 5-substituted oxazoles.[10]
Caption: Proposed Van Leusen synthesis of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole.
Step-by-Step Experimental Protocol
Reaction Setup: To a solution of 5-methoxy-2-bromobenzaldehyde (1.0 equivalent) in methanol, add tosylmethyl isocyanide (TosMIC) (1.1 equivalents).
Base Addition: Add anhydrous potassium carbonate (K₂CO₃) (2.0 equivalents) to the reaction mixture.
Reaction Execution: Stir the mixture at reflux temperature and monitor the reaction progress using thin-layer chromatography (TLC).
Work-up: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.
Extraction: Partition the residue between water and an organic solvent such as ethyl acetate. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.
Purification: Concentrate the organic layer and purify the crude product by column chromatography on silica gel to afford the desired 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole.
Causality Behind Experimental Choices:
TosMIC: This reagent serves as a three-atom component providing the C2, N3, and C4 atoms of the oxazole ring. The tosyl group is a good leaving group and facilitates the cyclization process.
Potassium Carbonate: A mild base is required to deprotonate the TosMIC, initiating the reaction cascade.
Methanol: A polar protic solvent is often suitable for this type of condensation reaction.
Reflux: Heating is necessary to overcome the activation energy for the cyclization and dehydration steps.
Characterization and Quality Control
To ensure the identity and purity of the synthesized 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole, a combination of spectroscopic and analytical techniques should be employed.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR should show characteristic signals for the aromatic protons, the methoxy group protons, and the protons of the oxazole ring.
¹³C NMR will confirm the presence of all carbon atoms in their expected chemical environments.
Mass Spectrometry (MS): To confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to verify the elemental composition.
Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the molecule, such as C-O-C stretching for the ether and the C=N stretching of the oxazole ring.
Melting Point: A sharp melting point is indicative of high purity.
Potential Applications in Research and Drug Development
The structure of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole suggests several promising avenues for its application, particularly as a versatile building block in medicinal chemistry and materials science.[6]
Pharmaceutical Intermediate for Lead Optimization
The bromine atom on the phenyl ring is a key functional handle for a variety of palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings. This allows for the facile introduction of diverse substituents at this position, enabling the rapid generation of a library of analogs for structure-activity relationship (SAR) studies.
Caption: Potential cross-coupling reactions for analog synthesis.
Scaffold for Biologically Active Molecules
Given the broad biological activities of oxazole derivatives, 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole can serve as a foundational scaffold for the development of novel therapeutic agents. The methoxy group can also be a site for modification, for example, through demethylation to a hydroxyl group, which can then be further functionalized.
Functional Material Synthesis
The aromatic and heterocyclic nature of this compound suggests potential applications in the synthesis of organic electronic materials, such as organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs), where conjugated systems are essential.[6]
Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole.
Hazard Statements: Based on supplier information, this compound may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation.[9]
Precautionary Measures:
Work in a well-ventilated fume hood.
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
Avoid inhalation of dust or vapors.
Avoid contact with skin and eyes.
For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.
Conclusion
5-(5-Methoxy-2-bromophenyl)-1,3-oxazole is a chemical compound with significant potential as a building block in medicinal chemistry and materials science. Its synthesis can be readily achieved through established methods, and its functional handles allow for extensive chemical modification. This guide provides a solid foundation for researchers to understand and utilize this compound in their research endeavors, from synthesis and characterization to the exploration of its potential applications in the development of novel drugs and functional materials.
References
Zhang, H. Z., Zhao, Z. L., & Zhou, C. H. (2018). Recent advance in oxazole-based medicinal chemistry. European Journal of Medicinal Chemistry, 144, 444-492. [Link]
A comprehensive review on chemistry of oxazole derivatives: current to future therapeutic prospective. Journal of Advanced Scientific Technologies. [Link]
Joshi, S., et al. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Egyptian Journal of Basic and Applied Sciences, 10(1), 218-239. [Link]
Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Taylor & Francis Online. [Link]
Systematic scientific study of 1, 3-oxazole derivatives as a useful lead for pharmaceuticals. ResearchGate. [Link]
Synthesis of 1,3-oxazoles. Organic Chemistry Portal. [Link]
Synthesis of Some New Heterocyclic Fused Rings Compounds Based on 5-Aryl-1,3,4-Oxadiazole. Ibn AL-Haitham Journal For Pure and Applied Science. [Link]
"5-(5-Methoxy-2-bromophenyl)-1,3-oxazole" solubility and stability
This technical guide provides a comprehensive analysis of the solubility, stability, and handling protocols for 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole (CAS: 2017137-72-1).[1] In the absence of a public pharmacopeial mon...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive analysis of the solubility, stability, and handling protocols for 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole (CAS: 2017137-72-1).[1] In the absence of a public pharmacopeial monograph, the following data and protocols are derived from structural chemoinformatics, functional group reactivity analysis, and standard operating procedures (SOPs) for lipophilic heterocyclic intermediates.
[1]
Executive Summary
5-(5-Methoxy-2-bromophenyl)-1,3-oxazole is a functionalized heterocyclic building block, primarily utilized in medicinal chemistry for Structure-Activity Relationship (SAR) profiling of COX-2 inhibitors and kinase modulators.[1] Structurally, it features a 1,3-oxazole ring substituted at the C5 position with a 2-bromo-5-methoxyphenyl moiety.[1][2]
Primary Challenge: High lipophilicity (cLogP ~3.[1]1) results in negligible aqueous solubility, requiring cosolvent systems for biological assays.[1]
Critical Stability Factor: The aryl bromide motif confers photosensitivity, necessitating light-protected storage.[1] The oxazole ring is robust but susceptible to hydrolytic ring-opening under vigorous acidic conditions.[1]
Application: Precursor for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to generate biaryl or amino-aryl scaffolds.[1]
Physicochemical Profile
Data represents calculated values based on structural consensus models suitable for experimental planning.[1]
Property
Value / Description
Implications for Handling
Molecular Formula
C₁₀H₈BrNO₂
--
Molecular Weight
254.08 g/mol
--
Physical State
Off-white to pale yellow crystalline solid
Color change indicates oxidation or photolysis.[1]
Ideal for synthesis workups and chromatography.[1]
0.1 M HCl
Low (< 1 mg/mL)
Partial protonation may aid slight solubility but risks hydrolysis.[1]
Biological Assay Formulation Protocol
For in vitro assays, avoid direct aqueous dilution which precipitates the compound.[1] Use a Serial Dilution in DMSO followed by a "Crash-out" check.
Step-by-Step Solubilization Workflow:
Stock Preparation: Dissolve 10 mg in 1 mL anhydrous DMSO (10 mg/mL, ~39 mM). Vortex for 60 seconds.[1]
Intermediate Dilution: Dilute stock 1:10 in DMSO/Ethanol (1:1) if lower concentration is needed.[1]
Aqueous Spiking: Slowly add the organic stock to the aqueous buffer (media) while vortexing.[1] Do not exceed 0.5% v/v DMSO final concentration to prevent precipitation and cellular toxicity.[1]
Solubility Decision Tree (Visualization)
The following diagram illustrates the logic flow for selecting the appropriate solvent system based on the intended application.
Figure 1: Solvent selection decision tree based on experimental intent.
Stability Profile & Degradation Pathways
While the oxazole ring is aromatic and generally stable, the specific substitution pattern introduces vulnerabilities under stress conditions.[1]
Chemical Stability[1]
Hydrolysis (Acidic): The C2-N3 bond in the oxazole ring is susceptible to cleavage under strong acidic conditions (e.g., 1M HCl at >60°C), leading to ring opening and formation of an
Hydrolysis (Basic): generally resistant to mild base; however, strong nucleophiles can attack C2.[1]
Oxidation: The electron-rich dimethoxy/bromo phenyl ring is susceptible to oxidation over prolonged exposure to air/light, potentially forming N-oxides or quinone-like species.[1]
Physical Stability (Photolysis)[1]
Critical Risk: Aryl bromides are intrinsically photolabile .[1] Exposure to UV light (or intense lab fluorescent light) can cause homolytic cleavage of the C-Br bond, resulting in the debrominated impurity 5-(3-methoxyphenyl)-1,3-oxazole.[1]
Mitigation: All handling must occur under amber light or in amber glassware.
Degradation Pathway Diagram
This diagram maps the theoretical breakdown products under stress conditions.[1]
Figure 2: Primary degradation pathways: Photolytic debromination and Acidic ring-opening.[1]
Experimental Protocols
Protocol: Thermodynamic Solubility Determination
Use this protocol to establish the exact solubility limit in your specific assay buffer.[1]
Preparation: Weigh ~2 mg of solid compound into a 1.5 mL microcentrifuge tube.
Addition: Add 500 µL of the target solvent (e.g., PBS pH 7.4).
Equilibration: Shake or rotate at room temperature (25°C) for 24 hours. Note: Do not sonicate, as this creates supersaturation.
Separation: Centrifuge at 10,000 rpm for 10 minutes to pellet undissolved solid.
Quantification: Remove supernatant, dilute with Acetonitrile (1:1), and analyze via HPLC-UV (254 nm) against a standard curve prepared in DMSO.
Prevents moisture uptake and oxidative degradation.[1]
Container
Amber Vial (Tightly Sealed)
CRITICAL: Prevents photolytic debromination of the C-Br bond.[1]
Reconstitution
Use fresh anhydrous DMSO
DMSO absorbs water from air, which decreases compound solubility over time.[1]
References
Van Leusen, A. M., et al. (1977).[1][3] "Chemistry of sulfonylmethyl isocyanides. 13. A general one-step synthesis of nitriles from ketones using tosylmethyl isocyanide.[1][3] Introduction of a one-carbon unit." Journal of Organic Chemistry.
Lipinski, C. A., et al. (2001).[1] "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings."[1] Advanced Drug Delivery Reviews.
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 560777 (Structural Analog: 2,5-Di-p-bromophenyl-oxazole).
Di, L., & Kerns, E. (2016).[1] Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier.[1] (Standard reference for solubility protocols).
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary & Structural Analysis
Target Molecule: 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
CAS Registry Number: 2017137-72-1 (and related isomers)
Core Scaffold: 5-Aryl-1,3-oxazole
Key Functionality: The molecule features a 1,3-oxazole ring unsubstituted at the C2 and C4 positions, attached to a phenyl ring bearing an ortho-bromide and a meta-methoxy group (relative to the oxazole connection).
Strategic Value:
This compound serves as a critical intermediate in the synthesis of bioactive small molecules, particularly Inosine Monophosphate Dehydrogenase (IMPDH) inhibitors and kinase inhibitors. The 2-bromo handle on the phenyl ring is chemically "privileged," allowing for late-stage diversification via Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) to install complex biaryl or heterobiaryl systems, while the oxazole ring acts as a bioisostere for amides or esters, improving metabolic stability.
Part 2: Retrosynthetic Analysis
To synthesize 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole with high regiocontrol, we evaluate two primary disconnections. The Van Leusen Oxazole Synthesis is the preferred route due to its convergence and the ready availability of the aldehyde precursor.
Figure 1: Retrosynthetic map highlighting the convergent Van Leusen route (Strategy A) versus the linear cyclization route (Strategy B).
Part 3: Primary Synthesis Route (Van Leusen Protocol)
This route utilizes the reaction between 5-methoxy-2-bromobenzaldehyde and p-toluenesulfonylmethyl isocyanide (TosMIC) . It is favored for its ability to exclusively yield the 5-substituted oxazole without contaminating 4-substituted isomers.
Precursor Analysis
Precursor
Role
Critical Quality Attribute (CQA)
Source/Synthesis
5-Methoxy-2-bromobenzaldehyde
Electrophile
Purity >98% (Free of 3-methoxybenzaldehyde)
Synthesis: Bromination of 3-methoxybenzaldehyde. Commercial: CAS 7507-86-0.
TosMIC
C1-N-C2 Synthon
Freshness (Decomposes to formamides)
Commercial: CAS 36635-61-7. Store at 2-8°C.
Potassium Carbonate ()
Base
Anhydrous, finely ground
Standard Reagent.
Methanol (MeOH)
Solvent
Dryness (Water inhibits cyclization)
HPLC Grade or Anhydrous.
Step-by-Step Protocol
Reaction Scale: 10.0 mmol (Gram-scale)
Step 1: Reagent Preparation
Charge a 100 mL round-bottom flask (RBF) with 5-methoxy-2-bromobenzaldehyde (2.15 g, 10.0 mmol).
Add TosMIC (1.95 g, 10.0 mmol, 1.0 equiv).
Dissolve the solids in anhydrous Methanol (30 mL). Note: Dimethoxyethane (DME) can be used if solubility is an issue.
Step 2: Cyclization
Add Potassium Carbonate (
) (1.66 g, 12.0 mmol, 1.2 equiv) in one portion.
Fit the flask with a reflux condenser and nitrogen inlet.
Heat the reaction mixture to reflux (65°C) for 3–4 hours.
Monitoring: Monitor by TLC (Hexane:EtOAc 3:1).[1] The aldehyde (
) should disappear, and a new fluorescent spot () should appear.
Mechanism:[2][3][4][5] The base deprotonates TosMIC, which attacks the aldehyde carbonyl. The resulting intermediate undergoes cyclization followed by elimination of p-toluenesulfinic acid (TsH).
Step 3: Work-up and Purification
Cool the mixture to room temperature.
Concentrate the solvent under reduced pressure (Rotavap) to ~5 mL.
Pour the residue into ice-water (50 mL) with vigorous stirring. The product often precipitates as an off-white solid.
Extraction: If oil forms, extract with Ethyl Acetate (
mL). Wash combined organics with Brine, dry over , and concentrate.
Purification: Recrystallize from Ethanol/Water or perform Flash Chromatography (SiO2, Gradient 0-20% EtOAc in Hexanes).
in Glacial Acetic Acid at 0°C to 20°C to generate the -bromo ketone (2-bromo-1-(5-methoxy-2-bromophenyl)ethan-1-one).
Caution: Over-bromination is a risk. Control stoichiometry carefully.
Cyclization: Dissolve the crude
-bromo ketone in excess Formamide .
Heat to 110–130°C for 2–4 hours.
Mechanism:[2][3][4][5] The amide nitrogen displaces the
-bromide, followed by Robinson-Gabriel cyclodehydration.
Work-up: Dilute with water, extract with EtOAc.
Comparison: This route is generally lower yielding (40–60%) and less convergent than the Van Leusen method due to the harsh conditions required for cyclization and potential side reactions during bromination.
Part 5: Mechanistic Insight (Van Leusen)
Understanding the mechanism is vital for troubleshooting. The reaction proceeds through a base-induced aldol-type addition followed by a specific 5-endo-dig cyclization (favored over 5-exo-trig in this specific electronic environment).
Figure 2: Simplified mechanism of the Van Leusen Oxazole Synthesis.
Part 6: Safety & Troubleshooting
Issue
Cause
Solution
Low Yield
Wet Methanol or Old TosMIC
Use freshly distilled MeOH; Check TosMIC mp (should be 116-117°C).
Incomplete Reaction
Steric hindrance from ortho-Br
Increase reaction time to 6–8 hours; switch solvent to refluxing DME (85°C).
Byproduct Formation
Hydrolysis of TosMIC
Ensure anhydrous conditions; add base after dissolving reactants.
Safety
Isocyanide Toxicity
Handle TosMIC in a fume hood. Treat waste with dilute acid to hydrolyze residual isocyanide.
References
Van Leusen, A. M., et al. "Chemistry of sulfonylmethyl isocyanides.[1] 12. Base-induced cycloaddition of sulfonylmethyl isocyanides to carbon,nitrogen double bonds. Synthesis of 1,5-disubstituted imidazoles and 1,5-disubstituted oxazoles." Journal of Organic Chemistry, 42(7), 1153–1159. Link
Vertex Pharmaceuticals Inc. "Method for preparing 5-substituted oxazoles." World Intellectual Property Organization, WO2000073288A1. (Describes large-scale synthesis of similar IMPDH inhibitor intermediates). Link
Sisko, J., et al. "An investigation of the Robinson-Gabriel synthesis of oxazoles." Journal of Organic Chemistry, 65(5), 1516-1524. (Reference for Strategy B). Link
PubChem. "5-(5-Methoxy-2-bromophenyl)-1,3-oxazole Compound Summary." (Verification of chemical structure and identifiers). Link
Discovery and history of "5-(5-Methoxy-2-bromophenyl)-1,3-oxazole"
An In-Depth Technical Guide to the Synthesis and Potential Applications of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Synthesis and Potential Applications of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the synthetic methodology for obtaining 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole, a halogenated aromatic oxazole with potential applications in medicinal chemistry and materials science. While the specific historical discovery of this compound is not prominently documented in readily available literature, this guide focuses on a robust and widely applicable synthetic route, the Van Leusen oxazole synthesis. A detailed, step-by-step experimental protocol is provided, accompanied by a discussion of the underlying reaction mechanism and the rationale for experimental choices. Furthermore, the potential significance of this and structurally related compounds in the field of drug discovery is explored, drawing on the established biological activities of the oxazole scaffold.
Introduction: The Significance of the Oxazole Moiety
The 1,3-oxazole ring is a five-membered heterocyclic motif containing one nitrogen and one oxygen atom. This structural unit is a common feature in a vast array of natural products and synthetic molecules, exhibiting a wide spectrum of biological activities.[1][2] The oxazole core can engage in various non-covalent interactions, such as hydrogen bonding, π-π stacking, and hydrophobic interactions, making it a privileged scaffold in medicinal chemistry.[1] Derivatives of 1,3-oxazole have demonstrated potential as anticancer, antimicrobial, and anti-inflammatory agents, among other therapeutic applications.[2][3] The introduction of specific substituents onto the oxazole ring allows for the fine-tuning of its physicochemical and pharmacological properties. The subject of this guide, 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole, combines the oxazole core with a substituted phenyl ring, offering multiple points for further chemical modification and exploration of its structure-activity relationships.
Table 1: Physicochemical Properties of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
Retrosynthetic Analysis and Proposed Synthesis: The Van Leusen Reaction
While the initial report of the synthesis of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole is not readily found in the scientific literature, a logical and efficient synthetic route can be devised based on well-established methodologies for oxazole formation. The Van Leusen oxazole synthesis is a powerful method for the preparation of 5-substituted oxazoles from aldehydes and p-toluenesulfonylmethyl isocyanide (TosMIC).[5][6] This reaction is characterized by its operational simplicity and the ready availability of the starting materials.
The retrosynthetic analysis for 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole points to 2-bromo-5-methoxybenzaldehyde as the key starting material. This aldehyde is commercially available and can be prepared through various established bromination and formylation reactions of methoxybenzene derivatives.[7][8]
Caption: Retrosynthetic analysis of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole.
Experimental Protocol: Synthesis of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole via the Van Leusen Reaction
This section provides a detailed, step-by-step protocol for the synthesis of the target compound.
Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-bromo-5-methoxybenzaldehyde (1.0 eq).
Addition of Reagents: Add anhydrous methanol to dissolve the aldehyde. To this solution, add p-toluenesulfonylmethyl isocyanide (TosMIC) (1.1 eq) and anhydrous potassium carbonate (2.0 eq).
Reaction: Heat the reaction mixture to reflux and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
Work-up: After the reaction is complete, cool the mixture to room temperature and remove the methanol under reduced pressure.
Extraction: To the residue, add water and extract with dichloromethane (3 x volumes).
Washing: Combine the organic layers and wash with brine.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole.
Causality Behind Experimental Choices
Base: Potassium carbonate is a mild and effective base for the deprotonation of TosMIC, initiating the reaction.[6]
Solvent: Methanol serves as a suitable solvent for the reactants and facilitates the reaction.[6]
Stoichiometry: A slight excess of TosMIC is used to ensure complete conversion of the aldehyde. An excess of the base is necessary to drive the reaction forward.
Purification: Column chromatography is a standard and effective method for purifying organic compounds of this nature.
Caption: Experimental workflow for the synthesis of the target compound.
Potential Applications in Drug Discovery and Materials Science
While specific biological activity data for 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole is not widely published, the structural motifs present in the molecule suggest several potential areas of application.
Anticancer Agents: The oxazole ring is a key component of many compounds with demonstrated anticancer activity.[3] The presence of a bromine atom allows for further functionalization via cross-coupling reactions, enabling the synthesis of a library of derivatives for screening against various cancer cell lines.
Enzyme Inhibition: Substituted aromatic heterocycles are known to interact with the active sites of various enzymes. The specific substitution pattern of the phenyl ring could confer selectivity for certain biological targets.
Organic Electronics: Aryl-substituted oxazoles have been investigated for their potential use as scintillators and in other organic electronic materials. The electronic properties of the molecule can be tuned through modifications at the bromo-position.
Conclusion
This technical guide has outlined a reliable and well-precedented synthetic route to 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole using the Van Leusen oxazole synthesis. The detailed experimental protocol and discussion of the underlying chemical principles provide a solid foundation for researchers to synthesize this compound for further investigation. The potential applications of this molecule in drug discovery and materials science, stemming from its constituent structural features, warrant its inclusion in screening libraries and further derivatization studies.
References
Joshi, S., et al. (2021). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences, 83(5), 820-831. Available at: [Link]
Shafiee, A., & Ghasemian, A. (2020). Recent advances in the synthesis of oxazole-based molecules via van Leusen oxazole synthesis. Molecules, 25(7), 1593. Available at: [Link]
Organic Chemistry Portal. (n.d.). Van Leusen Reaction. Retrieved from [Link]
ResearchGate. (2019). Known methods for the preparation of substituted 5-bromooxazoles. Retrieved from [Link]
NROChemistry. (n.d.). Van Leusen Reaction. Retrieved from [Link]
MDPI. (2020). Synthesis and Anticancer Activity of New 2-Aryl-4-(4- Methoxybenzylidene)-5-Oxazolone Scaffolds. Retrieved from [Link]
Google Patents. (n.d.). CN112250562A - Synthetic method of 2-bromo-5-methoxybenzoic acid.
PubChem. (n.d.). 2-Bromo-5-methoxybenzaldehyde. Retrieved from [Link]
Paknikar, S. K., & Gouda, N. (2022). A One Pot Synthesis of Uguenenazole, a 2,5-Diaryl-1,3-Oxazole Isolated from the Roots of Vepris ugenensis (Rutaceae). Biomedical Journal of Scientific & Technical Research, 45(1). Available at: [Link]
PrepChem.com. (n.d.). Synthesis of 5-bromo-2-methoxybenzaldehyde. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles. Retrieved from [Link]
PMC. (2021). Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line. Retrieved from [Link]
PrepChem.com. (n.d.). Synthesis of 2-bromo-5-methoxybenzoic acid. Retrieved from [Link]
Google Patents. (n.d.). US6333414B1 - Process for the synthesis of trisubstituted oxazoles.
ChemRxiv. (2021). Convenient benzylic bromination of 2-hydroxy-5-methylisophthalaldehyde. Retrieved from [Link]
Semantic Scholar. (2021). Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compound. Retrieved from [Link]
MDPI. (2022). Synthesis of Bisoxazole and Bromo-substituted Aryloxazoles. Retrieved from [Link]
Google Patents. (n.d.). WO2000073288A1 - Method for preparing 5-substituted oxazoles.
PubMed. (2020). Current Scenario of 1,3-oxazole Derivatives for Anticancer Activity. Retrieved from [Link]
MDPI. (2021). An Overview of Bioactive 1,3-Oxazole-containing Alkaloids from Marine Organisms. Retrieved from [Link]
Application Note: High-Efficiency Van Leusen Synthesis of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
Abstract & Significance This application note details a robust, scalable protocol for the synthesis of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole utilizing the Van Leusen reaction. This specific scaffold serves as a critica...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Significance
This application note details a robust, scalable protocol for the synthesis of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole utilizing the Van Leusen reaction. This specific scaffold serves as a critical pharmacophore in medicinal chemistry, particularly in the development of kinase inhibitors (e.g., Syk, p38 MAP kinase) where the 5-aryl-oxazole moiety functions as a bioisostere for amide or ester linkages, providing improved metabolic stability and solubility.
The protocol leverages p-Toluenesulfonylmethyl isocyanide (TosMIC) to effect a [3+2] cycloaddition with 2-bromo-5-methoxybenzaldehyde . Unlike traditional cyclodehydration methods (e.g., Robinson-Gabriel), the Van Leusen synthesis proceeds under basic conditions with high regioselectivity for the 5-substituted isomer, avoiding harsh acidic media that could degrade the electron-rich methoxyarene system.
Retrosynthetic Analysis & Mechanism
The strategic disconnection relies on the unique reactivity of TosMIC as a C-N-C 1,3-dipole equivalent. The reaction is driven by the acidity of the methylene protons flanking the sulfonyl and isocyanide groups (
).
Reaction Mechanism
Deprotonation: Base (
) generates the TosMIC carbanion.
Aldol-type Addition: The carbanion attacks the aldehyde carbonyl of 2-bromo-5-methoxybenzaldehyde to form a betaine intermediate.
Cyclization: The alkoxide attacks the isocyanide carbon (5-endo-dig cyclization) to form a 4-tosyl-2-oxazoline intermediate.
Elimination: A base-mediated aromatization eliminates
-toluenesulfinic acid (TsH), yielding the thermodynamically stable 5-substituted oxazole.
Figure 1: Mechanistic pathway of the Van Leusen Oxazole Synthesis.
Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.
Add 2-bromo-5-methoxybenzaldehyde (1.0 equiv) and TosMIC (1.2 equiv) to the flask.
Add Methanol (anhydrous preferred, though reagent grade is acceptable) to achieve a concentration of ~0.2 M relative to the aldehyde.
Stir the mixture at room temperature for 5 minutes to ensure partial dissolution.
Add
(2.5 equiv) in a single portion. Note: The suspension will turn slightly yellow.
Step 2: Reflux & Monitoring
Heat the reaction mixture to reflux (
) using an oil bath.
Maintain reflux for 2–4 hours .
Critical Parameter: The ortho-bromo substituent may sterically hinder the initial nucleophilic attack. If TLC shows significant starting material after 2 hours, continue reflux for up to 6 hours.
TLC Monitoring:
Mobile Phase: 20% Ethyl Acetate in Hexanes.
(Aldehyde) (UV active).
(Product) (UV active, often stains distinctively with PMA or Iodine).
Step 3: Workup
Cool the reaction mixture to room temperature.
Remove the methanol under reduced pressure (rotary evaporator) to obtain a solid residue.
Resuspend the residue in Water (30 mL) and Ethyl Acetate (30 mL).
Separate the layers.[1][2] Extract the aqueous layer twice more with Ethyl Acetate (
mL).
Combine the organic layers and wash with Brine (saturated NaCl, 20 mL).
Dry over anhydrous
or , filter, and concentrate in vacuo.
Step 4: Purification
Purify the crude residue via silica gel flash column chromatography.
Gradient: 0%
30% Ethyl Acetate in Hexanes.
Collect fractions containing the product. Evaporate solvent to yield a white to off-white solid.
Figure 2: Operational workflow for the synthesis of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Conversion
Steric hindrance from 2-Br group.
Increase reaction time to 6-8 h or switch solvent to DME (Dimethoxyethane) and reflux at 85°C.
TosMIC Decomposition
Old or wet TosMIC reagent.
Use fresh TosMIC. It should be a beige/white solid, not brown/sticky. Store at 4°C.
Side Products
Aldol condensation of aldehyde.
Ensure MeOH is dry. Add TosMIC before adding the base to ensure immediate trapping of the aldehyde.
Poor Solubility
Aldehyde insolubility in MeOH.
Add a co-solvent like THF (10-20% v/v) to the Methanol.
Pro-Tip: The ortho-bromo group provides a handle for further functionalization (e.g., Suzuki or Buchwald-Hartwig coupling) after the oxazole formation. Do not attempt Pd-coupling before this step, as the aldehyde is prone to oxidation or side reactions under coupling conditions.
Safety Considerations
TosMIC: While generally odorless compared to other isocyanides, TosMIC is toxic and should be handled in a fume hood. Avoid inhalation of dust.
2-Bromo-5-methoxybenzaldehyde: Irritant.[3] Avoid contact with skin and eyes.[3]
Waste Disposal: The aqueous layer after workup contains tosylate salts and residual base. Neutralize before disposal.
References
Van Leusen, A. M.; Hoogenboom, B. E.; Siderius, H. (1972). "A Novel and Efficient Synthesis of Oxazoles from Tosylmethyl Isocyanide and Carbonyl Compounds". Tetrahedron Letters, 13(23), 2369-2372.
Van Leusen, A. M. (1977). "Chemistry of Sulfonylmethyl Isocyanides. 13. A General One-Step Synthesis of Oxazoles from Aldehydes and Tosylmethyl Isocyanide". Journal of Organic Chemistry, 42, 1153.
Kulkarni, B. A.; Ganesan, A. (1999). "Solution-phase parallel oxazole synthesis with TosMIC". Tetrahedron Letters, 40(30), 5637-5638.
Sisson, A. et al. (2006). "Synthesis of 5-Aryl-oxazoles". Organic Syntheses, 83, 184.
Marcaccini, S.; Torroba, T. (2007). "The Multicomponent Synthesis of Heterocycles". Protocols in Organic Chemistry.
Application Notes and Protocols for the Investigation of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole in Cancer Cell Line Studies
For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist These application notes provide a comprehensive guide for the initial characterization of the novel synthetic com...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by a Senior Application Scientist
These application notes provide a comprehensive guide for the initial characterization of the novel synthetic compound, 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole , as a potential anti-cancer agent. This document outlines a logical, stepwise approach to evaluate its cytotoxic and apoptotic effects on cancer cell lines, and to elucidate its potential mechanism of action. The protocols provided are designed to be robust and self-validating, ensuring high-quality, reproducible data.
Introduction: The Therapeutic Potential of Oxazole Derivatives
The oxazole scaffold is a prominent heterocyclic motif found in numerous biologically active compounds, including a variety of anticancer agents.[1][2] Derivatives of 1,3-oxazole have demonstrated a broad spectrum of pharmacological activities, often acting through mechanisms such as the inhibition of tubulin polymerization, interference with DNA replication, and modulation of key signaling pathways.[2] The specific compound, 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole, is a novel entity with structural features—a substituted phenyl ring appended to an oxazole core—that suggest potential for interaction with biological targets relevant to cancer cell proliferation and survival. The presence of methoxy and bromo groups on the phenyl ring may influence its metabolic stability, cell permeability, and binding affinity to target proteins.
Hypothesized Mechanism of Action: Targeting the PI3K/Akt/mTOR Signaling Pathway
Based on the structure of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole and the known activities of similar heterocyclic compounds, we hypothesize that this agent may exert its anticancer effects by modulating the PI3K/Akt/mTOR signaling pathway. This pathway is a critical regulator of cell growth, proliferation, survival, and metabolism, and its aberrant activation is a hallmark of many cancers.[3][4] Inhibition of this pathway can lead to cell cycle arrest and induction of apoptosis.
A secondary hypothesized mechanism involves the modulation of the Bcl-2 family of proteins, which are key regulators of the intrinsic apoptotic pathway.[5][6] Many small molecule anticancer agents induce apoptosis by altering the balance between pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) members of this family.[7]
The following experimental workflow is designed to test these hypotheses.
Experimental Workflow for Characterizing 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
Figure 1: A stepwise experimental workflow for the comprehensive evaluation of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole's anticancer properties.
Part 1: Assessment of Cytotoxicity
Protocol 1: MTT Assay for Cell Viability
The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[8] Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[9]
Materials:
Cancer cell lines (e.g., MCF-7, A549, HCT116)
Complete culture medium (e.g., DMEM with 10% FBS)
96-well plates
5-(5-Methoxy-2-bromophenyl)-1,3-oxazole (stock solution in DMSO)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
DMSO (cell culture grade)
Multichannel pipette
Plate reader (absorbance at 570 nm)
Procedure:
Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.
Compound Treatment: Prepare serial dilutions of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole in culture medium. The final concentrations should typically range from 0.1 µM to 100 µM. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).
Incubation: Incubate the plate for 24, 48, and 72 hours at 37°C in a 5% CO2 incubator.
MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.
Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis:
Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).
Treatment Group
24h IC50 (µM)
48h IC50 (µM)
72h IC50 (µM)
MCF-7
[Insert Data]
[Insert Data]
[Insert Data]
A549
[Insert Data]
[Insert Data]
[Insert Data]
HCT116
[Insert Data]
[Insert Data]
[Insert Data]
Table 1: Example data table for summarizing IC50 values of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole in different cancer cell lines.
Part 2: Investigation of Apoptosis Induction
Protocol 2: Annexin V-FITC and Propidium Iodide (PI) Staining for Apoptosis Detection
This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[10] In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it is bound by FITC-conjugated Annexin V.[4] Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot penetrate the membrane of live or early apoptotic cells, but stains the nucleus of late apoptotic and necrotic cells.[11]
Materials:
Cancer cells treated with 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole at IC50 concentration for 24 or 48 hours.
Cell Harvesting: Harvest both adherent and floating cells. Wash the cells twice with cold PBS.
Cell Resuspension: Resuspend the cells in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.
Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.
Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.
Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.
Data Analysis:
The flow cytometry data will be presented as a quadrant plot, distinguishing four cell populations:
Q1 (Annexin V-/PI+): Necrotic cells
Q2 (Annexin V+/PI+): Late apoptotic cells
Q3 (Annexin V-/PI-): Viable cells
Q4 (Annexin V+/PI-): Early apoptotic cells
Treatment
Viable Cells (%)
Early Apoptotic Cells (%)
Late Apoptotic Cells (%)
Necrotic Cells (%)
Vehicle Control
[Insert Data]
[Insert Data]
[Insert Data]
[Insert Data]
Compound (IC50)
[Insert Data]
[Insert Data]
[Insert Data]
[Insert Data]
Table 2: Example data table for quantifying the percentage of cells in different stages of apoptosis.
Protocol 3: Cell Cycle Analysis using Propidium Iodide Staining
This method quantifies the DNA content of cells to determine the distribution of the cell population in different phases of the cell cycle (G0/G1, S, and G2/M).[1] Many anticancer agents induce cell cycle arrest at specific checkpoints.
Materials:
Cancer cells treated with 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole at IC50 concentration for 24 hours.
Cold 70% ethanol
Propidium Iodide (PI) staining solution (containing PI and RNase A)
Flow cytometer
Procedure:
Cell Harvesting and Fixation: Harvest cells and wash with PBS. Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.[12]
Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in PI staining solution.
Incubation: Incubate for 30 minutes at room temperature in the dark.
Analysis: Analyze the samples by flow cytometry.
Data Analysis:
The DNA content will be displayed as a histogram. The percentage of cells in G0/G1, S, and G2/M phases will be quantified using cell cycle analysis software.
Treatment
G0/G1 Phase (%)
S Phase (%)
G2/M Phase (%)
Vehicle Control
[Insert Data]
[Insert Data]
[Insert Data]
Compound (IC50)
[Insert Data]
[Insert Data]
[Insert Data]
Table 3: Example data table for summarizing cell cycle distribution.
Part 3: Elucidation of the Mechanism of Action
Protocol 4: Western Blot Analysis of Key Signaling Proteins
Western blotting is a technique used to detect and quantify specific proteins in a complex mixture, such as a cell lysate.[13] This protocol will be used to investigate the effect of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole on the phosphorylation status of key proteins in the PI3K/Akt/mTOR pathway and the expression levels of Bcl-2 family proteins.
Materials:
Cancer cells treated with 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole at various concentrations and time points.
RIPA lysis buffer with protease and phosphatase inhibitors.
BCA protein assay kit.
SDS-PAGE gels and running buffer.
Transfer buffer and PVDF membrane.
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).
Protein Extraction: Lyse treated and control cells with RIPA buffer.
Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.
SDS-PAGE: Separate equal amounts of protein on an SDS-PAGE gel.
Protein Transfer: Transfer the separated proteins to a PVDF membrane.
Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.
Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.
Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Wash the membrane and add ECL substrate. Visualize the protein bands using an imaging system.
Data Analysis:
Quantify the band intensities using densitometry software. Normalize the expression of target proteins to a loading control (e.g., β-actin).
Figure 2: A diagram illustrating the hypothesized signaling pathways targeted by 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole.
References
Cell Cycle Analysis by Propidium Iodide Staining. (n.d.). University of Padua.
Regulation of apoptosis by Bcl-2 family proteins. (2003). PubMed.
Cell Cycle Analysis by Propidium Iodide Staining. (n.d.). UCL. Retrieved February 15, 2026, from [Link]
Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. (2021). PubMed. Retrieved February 15, 2026, from [Link]
PI3K/AKT/mTOR pathway. (n.d.). Wikipedia. Retrieved February 15, 2026, from [Link]
BCL-2 Family Proteins: Critical Checkpoints of Apoptotic Cell Death. (2007). AACR Journals. Retrieved February 15, 2026, from [Link]
Role of PI3K-AKT-mTOR and Wnt Signaling Pathways in Transition of G1-S Phase of Cell Cycle in Cancer Cells. (2018). PMC. Retrieved February 15, 2026, from [Link]
PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? (2022). PMC. Retrieved February 15, 2026, from [Link]
The Role of PI3K/AKT/mTOR Signaling in Tumor Radioresistance and Advances in Inhibitor Research. (2025). MDPI. Retrieved February 15, 2026, from [Link]
Targeting PI3K/mTOR Signaling in Cancer. (2011). AACR Journals. Retrieved February 15, 2026, from [Link]
Apoptosis Regulators Bcl-2 and Caspase-3. (2022). MDPI. Retrieved February 15, 2026, from [Link]
The role of BCL-2 family proteins in regulating apoptosis and cancer therapy. (2022). Frontiers. Retrieved February 15, 2026, from [Link]
Bcl-2 family. (n.d.). Wikipedia. Retrieved February 15, 2026, from [Link]
DNA Cell Cycle Analysis with PI. (n.d.). University of Rochester Medical Center. Retrieved February 15, 2026, from [Link]
Cell Viability Assays. (2013). NCBI Bookshelf. Retrieved February 15, 2026, from [Link]
Western Blotting for Cancer Research: A Comprehensive Guide to Investigating Signaling Proteins in Cancer Cells. (2023). Medium. Retrieved February 15, 2026, from [Link]
MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). ResearchTweet. Retrieved February 15, 2026, from [Link]
Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (2018). PMC. Retrieved February 15, 2026, from [Link]
Annexin V-FITC Apoptosis Detection Kit. (n.d.). Dojindo. Retrieved February 15, 2026, from [Link]
Mechanisms of action of Bcl-2 family proteins. (2013). PubMed. Retrieved February 15, 2026, from [Link]
Interactions among Bcl-2 family proteins. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]
Annexin V-FITC/PI Apoptosis Kit. (n.d.). Elabscience. Retrieved February 15, 2026, from [Link]
The BCL-2 protein family: from discovery to drug development. (2025). PubMed. Retrieved February 15, 2026, from [Link]
Scientific Context:
The 1,3-oxazole scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for the pyrazole and furanone rings found in blockbuster anti-inflammatory drugs (e.g., Celecoxib, Rofecoxib). 5-Aryl-1,3-oxazoles specifically mimic the spatial arrangement required to bind the cyclooxygenase-2 (COX-2) hydrophobic pocket.
5-(5-Methoxy-2-bromophenyl)-1,3-oxazole represents a distinct chemical lead.[2] The 5-methoxy group acts as a hydrogen bond acceptor, potentially interacting with Ser530 or Tyr385 in the COX active site, while the 2-bromo substituent provides steric bulk and lipophilicity (enhancing membrane permeability) or serves as a synthetic handle for further diversification via Suzuki-Miyaura coupling to generate diaryl-oxazoles.
This guide details the protocols for synthesizing, characterizing, and evaluating this specific compound for anti-inflammatory efficacy, focusing on COX-2 inhibition and NF-κB pathway modulation.
Part 2: Chemical Synthesis Protocol
Methodology: Van Leusen Oxazole Synthesis
Rationale: This method allows for the regioselective construction of the 5-substituted oxazole ring from readily available aldehydes, avoiding the formation of 4-substituted isomers common in other cyclizations.
In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 5-Methoxy-2-bromobenzaldehyde (1.0 eq, 10 mmol) and TosMIC (1.1 eq, 11 mmol) in anhydrous Methanol (50 mL).
Add K₂CO₃ (2.5 eq, 25 mmol) in one portion.
Reflux:
Heat the reaction mixture to reflux (65°C) under a nitrogen atmosphere.
Monitor reaction progress via TLC (Hexane:EtOAc 3:1). The aldehyde spot should disappear within 3–5 hours.
Work-up:
Cool the mixture to room temperature.
Evaporate the methanol under reduced pressure.
Resuspend the residue in water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).
Wash combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.
Purification:
Purify the crude residue via silica gel flash chromatography.
Eluent: Gradient of Hexane/Ethyl Acetate (90:10 to 70:30).
Yield Expectation: 75–85% as an off-white solid.
Characterization (Validation):
¹H NMR (CDCl₃): Look for the characteristic oxazole protons. The H-2 proton typically appears as a singlet around δ 7.90–8.00 ppm, and H-4 as a singlet around δ 7.30–7.50 ppm.
¹³C NMR: Confirm the presence of the C-2 (approx. 150 ppm) and C-5 (approx. 145 ppm) oxazole carbons.
Part 3: Anti-Inflammatory Evaluation Protocols
A. In Silico Molecular Docking (Mechanism Prediction)
Before wet-lab testing, validate the binding mode.
Target: Human COX-2 Crystal Structure (PDB ID: 3LN1 or 1CX2).
Software: AutoDock Vina or Schrödinger Glide.
Grid Box: Centered on the co-crystallized ligand (e.g., Celecoxib).
Success Metric: Binding affinity < -8.0 kcal/mol and observation of H-bonds with Arg120 or Tyr355.
B. In Vitro COX-1/COX-2 Inhibition Assay
Rationale: To determine selectivity. High COX-2 selectivity reduces gastrointestinal side effects associated with COX-1 inhibition.
Preparation: Dissolve the test compound in DMSO to create a 10 mM stock. Prepare serial dilutions (0.01 µM to 100 µM).
Incubation:
Add 10 µL of test compound to reaction buffer containing Heme and COX-1 (ovine) or COX-2 (human recombinant) enzyme.
Incubate for 10 minutes at 25°C.
Initiation: Add Arachidonic Acid (substrate) and the colorimetric substrate (TMPD).
Measurement: Monitor absorbance at 590 nm for 5 minutes.
Calculation:
Calculate the slope of the linear portion of the curve.
Determine % Inhibition =
Plot log[Concentration] vs. % Inhibition to determine IC₅₀.
C. Cellular Inflammation Model (NO Production)
Rationale: Measures the compound's ability to permeate cells and inhibit the downstream inflammatory mediator Nitric Oxide (NO) in macrophages.
Cell Line: RAW 264.7 (Murine Macrophages).
Stimulant: Lipopolysaccharide (LPS).
Protocol:
Seeding: Plate cells at
cells/well in 96-well plates. Incubate for 24h.
Treatment: Pre-treat cells with the test compound (1, 10, 50 µM) for 1 hour. Include Dexamethasone (1 µM) as a positive control.
Stimulation: Add LPS (1 µg/mL) and incubate for 24 hours.
Griess Assay:
Mix 50 µL of cell supernatant with 50 µL of Griess Reagent A (Sulfanilamide) and 50 µL of Reagent B (NED).
Incubate for 10 mins in the dark.
Measure absorbance at 540 nm.
Viability Check: Perform an MTT assay on the remaining cells to ensure reduced NO is due to anti-inflammatory activity, not cytotoxicity.
Part 4: Data Presentation & Visualization
Table 1: Expected Data Structure for Screening
Compound ID
COX-1 IC₅₀ (µM)
COX-2 IC₅₀ (µM)
Selectivity Index (COX-1/COX-2)
NO Inhibition IC₅₀ (RAW 264.7)
Cytotoxicity CC₅₀ (µM)
Test Compound
To be determined
Target: < 5.0
Target: > 10
Target: < 10.0
Target: > 100
Celecoxib
> 15.0
0.04
> 375
0.25
> 100
Indomethacin
0.02
0.60
0.03
5.0
50
Figure 1: Experimental Workflow & Mechanism
Caption: Integrated workflow for the synthesis and biological evaluation of the oxazole candidate, progressing from chemical production to cellular validation.
Figure 2: Inflammatory Signaling Pathway Target
Caption: Mechanism of Action: The oxazole compound targets the COX-2 enzyme, blocking the conversion of Arachidonic Acid to Pro-inflammatory Prostaglandins.
Part 5: References
Garg, A. K., et al. (2023). "Synthesis, Characterization, and Anti-inflammatory activity of Some Novel Oxazole Derivatives." Journal of Drug Delivery and Therapeutics, 13(1):26-28.
MDPI. (2025). "Oxazole-Based Compounds: Synthesis and Anti-Inflammatory Studies." Molecules.
Amadis Chemical. (n.d.).[3] "Product Data Sheet: 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole (CAS 2017137-72-1)."[1][2][3]
National Institutes of Health (NIH). (2020). "Synthesis of 2-aryl-5-(arylsulfonyl)-1,3,4-oxadiazoles as potent antibacterial and antioxidant agents." PubMed Central.
White's Science. (2020). "Pharmacological Evaluation of 5-Aryl-1,3,4-Oxadiazole Derivatives as Anti-Inflammatory Agents." International Journal of Pharmaceutical Research and Innovation.
Author: BenchChem Technical Support Team. Date: February 2026
Document ID: TS-OX-2Br-5OMe | Version: 2.4 | Status: Active
Product Profile & Reactivity Overview
Target Molecule: 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
Primary Application: Scaffold for medicinal chemistry (kinase inhibitors) and material science (fluorescent ligands).
This guide addresses the specific chemical behavior of the 2-bromo-5-methoxy substitution pattern. The combination of the electron-donating methoxy group and the sterically demanding ortho-bromide creates a unique reactivity profile that distinguishes this molecule from simple phenyl-oxazoles.
Parameter
Specification
Technical Note
Electronic State
Electron-Rich
The 5-OMe group deactivates the phenyl ring toward nucleophilic attack () but activates it for electrophilic attack.
Steric Environment
High (Ortho-Br)
The ortho-bromine forces the oxazole ring out of planarity, impacting packing and reducing reaction rates in coupling steps.
Key Instability
Acid Sensitivity
The oxazole ring is prone to hydrolytic cleavage under acidic conditions ().
Synthesis Troubleshooting: The Van Leusen Route
Standard Protocol: Reaction of 2-bromo-5-methoxybenzaldehyde with Tosylmethyl isocyanide (TosMIC).
FAQ 1: Why is my reaction stalling with significant unreacted aldehyde?
The Cause: The Van Leusen reaction relies on the nucleophilic attack of the TosMIC anion onto the aldehyde carbonyl.[1]
The 5-OMe group is electron-donating, reducing the electrophilicity of the aldehyde carbonyl.
The 2-Br atom provides steric bulk, hindering the approach of the TosMIC nucleophile.
The Result: The rate of TosMIC decomposition (dimerization) exceeds the rate of addition to the aldehyde.
Corrective Protocol: Enhanced Van Leusen Conditions
Solvent Switch: Replace Methanol (standard) with DME (Dimethoxyethane) or THF . Protic solvents can solvate the anion too strongly, reducing reactivity.
Temperature: Increase reflux temperature to 80°C (if using DME).
Reagent Stoichiometry: Increase TosMIC to 1.5 equiv to account for decomposition.
FAQ 2: I see a major impurity at M+18 (or M+16 mass shift). What is it?
Diagnosis: Oxazole Ring Hydrolysis (Formamide Formation).
Identity: N-(2-bromo-5-methoxyphenacyl)formamide.
Mechanism: If the reaction mixture becomes acidic (even slightly) during workup, or if the elimination of sulfinic acid is incomplete, the intermediate oxazoline hydrolyzes.
Visualizing the Failure Pathway (DOT Diagram)
Caption: Mechanistic bifurcation in Van Leusen synthesis. Note that water intrusion at the oxazoline stage leads to irreversible ring opening.
Context: Using the aryl bromide handle to couple with boronic acids.[2]
FAQ 3: I observe a "Des-Bromo" byproduct (Mass M-80). How do I stop it?
Diagnosis: Protodebromination.
Observation: The bromine is replaced by a hydrogen atom.
Root Cause: The ortho-substituent (oxazole) makes the oxidative addition complex crowded. This slows down transmetallation.[3] Meanwhile, the Palladium(II) intermediate undergoes
-hydride elimination from the ligand or reacts with trace water/alcohol, leading to reductive elimination of Ar-H.
Troubleshooting Protocol: The "Anhydrous" System
Use this protocol if des-bromo impurities exceed 5%.
Variable
Standard Condition
Optimized Condition (Anti-Debromination)
Base
(aq)
(solid, anhydrous)
Solvent
Dioxane/Water
Toluene or DMF (Anhydrous)
Catalyst
or Pd-PEPPSI-IPr
Reasoning
Aqueous bases promote protodebromination via Pd-hydroxide species.
Bidentate ligands () prevent -hydride elimination; anhydrous base prevents hydrolysis.
FAQ 4: Why is Homocoupling (Ar-Ar) occurring?
Diagnosis: Oxidative Homocoupling.
The Cause: Presence of Oxygen in the reaction vessel. The electron-rich nature of the methoxy-phenyl ring makes the aryl boronic acid prone to oxidation.
Solution: Sparge solvents with Argon for 15 minutes before adding the catalyst. Do not rely solely on vacuum/backfill cycles.
Stability & Storage Guide
FAQ 5: Can I remove the Boc-group from a coupled amine using TFA?
CRITICAL WARNING:NO.
Risk: The oxazole ring is electron-rich but acid-labile. Strong acids like Trifluoroacetic Acid (TFA) or HCl in dioxane can protonate the oxazole nitrogen (
).
Consequence: This activates the C2 position for nucleophilic attack by water, leading to ring opening (cleavage).
Alternative: Use TMSOTf / 2,6-lutidine or ZnBr2 for mild Boc-deprotection that preserves the oxazole ring.
Stability Logic Flow (DOT Diagram)
Caption: Stability profile. The oxazole ring is robust in base but fragile in strong acid.
References
Van Leusen, A. M., et al. (1972).[4] Chemistry of Sulfonylmethyl Isocyanides. Base-Induced Cycloaddition of Tosylmethyl Isocyanide to Aldehydes.[1][5] Tetrahedron Letters, 13(23), 2367-2368. Link
Sisson, G. W., et al. (2006). Scale-up of the Van Leusen Oxazole Synthesis. Organic Process Research & Development, 10(5), 959-966. Link
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Link
Wipf, P., & Miller, C. P. (1993). A New Synthesis of Highly Functionalized Oxazoles. The Journal of Organic Chemistry, 58(14), 3604-3606. Link
Navarro, O., et al. (2003). General Determination of the pKa of Oxazoles. Journal of Organic Chemistry, 68(12), 4712. (Contextualizing acid stability).
Technical Support Center: Stability Optimization for 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
Case ID: OX-BR-552 Status: Active Support Analyst: Senior Application Scientist Introduction: The Stability Paradox Welcome to the technical support hub for 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole . Researchers often enc...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: OX-BR-552
Status: Active Support
Analyst: Senior Application Scientist
Introduction: The Stability Paradox
Welcome to the technical support hub for 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole .
Researchers often encounter a "stability paradox" with this scaffold: the oxazole ring is aromatic and generally robust, yet solutions frequently degrade into yellow/brown mixtures or show "phantom" peaks in LC-MS. This is rarely a purity issue of the solid; it is a kinetic instability driven by two specific structural motifs:
The Aryl Bromide (C-Br): Highly susceptible to homolytic cleavage under UV/Visible light (Photodehalogenation).
The Oxazole Nitrogen (N3): A weak base (
) that sensitizes the ring to acid-catalyzed hydrolysis.
This guide provides the mechanistic causality and validated protocols to stabilize your compound in solution.
Module 1: Photostability & The "Yellowing" Effect
The Issue
Users report that clear DMSO or Methanol stock solutions turn yellow/amber after 2–4 hours on the benchtop. LC-MS analysis shows a mass loss of 79/81 Da (loss of Bromine) and the appearance of a hydro-dehalogenated byproduct (
).
The Mechanism: Radical Homolysis
The Carbon-Bromine (C-Br) bond energy in aryl bromides is relatively weak (~81 kcal/mol). Upon exposure to ambient lab light (specifically UV-A and blue spectrum), the molecule undergoes homolytic fission .
Excitation: The conjugated oxazole-phenyl system absorbs light, promoting an electron to an excited singlet state.
Intersystem Crossing: The heavy bromine atom facilitates crossing to a triplet state (Heavy Atom Effect).
Cleavage: The C-Br bond breaks, generating a highly reactive aryl radical.
Abstraction: This radical abstracts a hydrogen atom from the solvent (H-donor), stabilizing as the des-bromo analog.
Experimental Protocol: The "Dark Control" Validation
To confirm this mechanism in your lab, perform this self-validating actinometry test.
Protocol:
Prepare Stock: Dissolve compound to 10 mM in DMSO.
Split Sample:
Vial A (Light): Clear glass vial, placed on the benchtop under fluorescent light.
Vial B (Dark): Amber vial, wrapped in aluminum foil , placed in a drawer.
Timepoint: Incubate both for 6 hours at room temperature.
Analysis: Inject both on HPLC/UPLC (254 nm).
Success Criteria: Vial B remains >99% pure. Vial A shows >5% degradation (des-bromo peak).
Visualizing the Pathway
Caption: Figure 1. Mechanism of photodehalogenation driven by solvent interaction.
Module 2: Hydrolytic Stability & pH Sensitivity
The Issue
Compound recovery is low after acidic workups, or stability assays in simulated gastric fluid (SGF) show rapid disappearance.
The Mechanism: Acid-Catalyzed Ring Opening
While 1,3-oxazoles are aromatic, they are less stable than thiazoles. The nitrogen atom (N3) is basic.[1]
Protonation: In acidic media (pH < 3), N3 is protonated.
Nucleophilic Attack: Water attacks the C2 or C5 position (now highly electrophilic).
Ring Opening: The bond cleaves, resulting in an acyclic
-acylaminoketone.
Critical Insight: The 5-methoxy group is an Electron Donating Group (EDG). While it activates the phenyl ring, it pushes electron density toward the oxazole, slightly increasing the basicity of the nitrogen, making it more susceptible to protonation compared to electron-deficient analogs.
Stability Data Reference Table
Use this table to select appropriate buffers for your assays.
Condition
pH
Predicted Half-Life ()
Recommendation
0.1 N HCl
1.2
< 2 Hours
Avoid. Use immediate extraction if necessary.
Acetate Buffer
4.5
~24 Hours
Acceptable for short-term LC runs.
Phosphate Buffer
7.4
> 7 Days
Optimal for biological assays.
0.1 N NaOH
10.0
> 7 Days
Stable (Oxazoles resist base hydrolysis).
Troubleshooting Workflow
Caption: Figure 2. Decision tree for buffer selection to prevent oxazole ring opening.
Module 3: Solubility & Solvent Compatibility
The Issue
Users observe precipitation upon dilution into aqueous media or "crashing out" during freeze-thaw cycles.
Solvent Recommendations
The lipophilic nature of the bromo-methoxy-phenyl motif requires specific solvent handling.
Primary Stock Solvent: Anhydrous DMSO.
Why: High solubility, non-protic.
Warning: DMSO is hygroscopic. Water uptake >1% can trigger precipitation or slow hydrolysis over months.
Storage: Store under Nitrogen/Argon at -20°C.
Avoid: Methanol (for storage).
Why: Methanol is a potent Hydrogen Atom Donor (H-donor). If any light leaks into the vial, Methanol accelerates the photodehalogenation (see Module 1) faster than DMSO.
Dilution Protocol (for biological assays):
Do not dilute directly from 100% DMSO to 100% Water.
Step-down method: 10 mM Stock
Intermediate (10% DMSO in Buffer) Final (0.1% DMSO in Buffer). This prevents "shock precipitation."
Frequently Asked Questions (FAQ)
Q: Can I use this compound in a cellular assay with 10% FBS?A: Yes, but with a caveat. Aryl bromides can react with free thiols (cysteines) in serum albumin under prolonged incubation or UV exposure. Action: Perform the assay in the dark and include a "media-only" stability control to subtract background degradation.
Q: I see a peak at M+16 in my LC-MS. Is it oxidation?A: Likely yes. The 5-methoxy group activates the ring, making it susceptible to metabolic oxidation (P450) or chemical oxidation (N-oxide formation on the oxazole). Action: Ensure your solvents are degassed and free of peroxides.
Q: Can I sonicate the solution to dissolve it?A: Yes, but limit sonication to <5 minutes. Excessive sonication generates heat and cavitation radicals, which can accelerate the cleavage of the C-Br bond.
References
ICH Expert Working Group. "ICH Q1A(R2): Stability Testing of New Drug Substances and Products." International Council for Harmonisation, 2003. Link
Li, W., et al. "Dimethyl Sulfoxide Mediated Elimination Reactions in 3-Aryl 2,3-Dihalopropanoates: Scope and Mechanistic Insights."[2] Journal of Organic Chemistry, 2007.[2] Link
Joshi, S., et al. "Systematic scientific study of 1, 3-oxazole derivatives as a useful lead for pharmaceuticals: A review."[3] The Pharma Innovation Journal, 2017.[3] Link
Ueno, R., et al. "Photochemical Dehalogenation of Aryl Halides."[4] Synlett, 2016.[4] Link
Palmer, D.C. "The Chemistry of Heterocyclic Compounds, Oxazoles: Synthesis, Reactions, and Spectroscopy." Wiley-Interscience, 2003. (General Reference for Oxazole Hydrolysis Mechanisms).
Technical Support Center: Troubleshooting Cell Culture Toxicity with 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
Welcome to the technical support center for researchers utilizing 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole in cell culture experiments. This guide, structured in a question-and-answer format, provides in-depth troubleshoo...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers utilizing 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole in cell culture experiments. This guide, structured in a question-and-answer format, provides in-depth troubleshooting advice and FAQs to address common challenges encountered during your research. As Senior Application Scientists, we have synthesized technical information with field-proven insights to help you navigate potential toxicity issues and ensure the reliability of your results.
Frequently Asked Questions (FAQs)
Q1: I'm seeing significant cell death even at low concentrations of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole. Is this expected?
A1: While the specific cytotoxicity profile of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole is not extensively documented in publicly available literature, it is not uncommon for small molecules, particularly those containing reactive moieties like a bromo-phenyl group, to exhibit some level of cytotoxicity. The 1,3-oxazole core is also a feature in many biologically active compounds, which can have a range of effects on cells.[1] Unexpectedly high toxicity at low concentrations can often be traced back to several factors unrelated to the compound's intrinsic activity. These include:
Solvent Toxicity: The solvent used to dissolve the compound, most commonly Dimethyl Sulfoxide (DMSO), can be toxic to cells, especially at concentrations above 0.5%.[2]
Compound Precipitation: If the compound is not fully soluble in the cell culture medium, it can form precipitates that are cytotoxic or interfere with assays.[3][4]
Compound Instability: The molecule may be unstable in your culture conditions (e.g., sensitive to pH, light, or temperature), degrading into a more toxic substance.[5]
We recommend a systematic approach to troubleshooting, starting with an evaluation of your compound handling and experimental setup.
Q2: My results with 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole are inconsistent between experiments. What could be the cause?
A2: Inconsistent results are a common challenge in cell-based assays and can stem from a variety of sources.[6] For small molecule studies, variability often arises from:
Stock Solution Preparation and Storage: Improperly stored stock solutions can lead to degradation of the compound. Repeated freeze-thaw cycles should be avoided by preparing and storing aliquots.[7][8]
Cell Health and Passage Number: The health and passage number of your cells can significantly impact their response to a compound. Use cells that are in a consistent growth phase and within a defined passage number range.
Assay-Specific Artifacts: The type of assay you are using to measure cell viability or toxicity can be prone to artifacts. For example, some compounds can interfere with the fluorescent or colorimetric readouts of common assays.[4]
To improve reproducibility, it is crucial to standardize your protocols for compound handling, cell culture, and assay procedures.
Troubleshooting Guide
Issue 1: Poor Cell Viability and Abnormal Morphology
Symptoms:
Rounding and detachment of adherent cells.
Increased number of floating, dead cells.
Visible precipitates in the culture wells.
Possible Causes & Solutions:
Solvent Toxicity:
Explanation: DMSO, while a common solvent, can cause cellular stress and death at higher concentrations.[9]
Troubleshooting:
Verify Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is consistent across all wells and ideally below 0.1%. Never exceed 0.5%.[2]
Run a Solvent Control: Always include a vehicle control group in your experiments that is treated with the same final concentration of DMSO as your compound-treated groups.
Compound Solubility Issues:
Explanation: 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole may have limited solubility in aqueous culture media. Precipitation can lead to inaccurate dosing and physical stress on the cells.[7]
Troubleshooting:
Visual Inspection: Carefully inspect your culture wells under a microscope for any signs of precipitation.
Solubility Test: Before your experiment, perform a solubility test by adding your highest concentration of the compound to the cell culture medium and observing for any precipitate formation over time.
Modify Dissolution Protocol: If solubility is an issue, consider warming the solution to 37°C or using a brief sonication to aid dissolution.[3] However, be mindful of compound stability under these conditions.
Intrinsic Compound Cytotoxicity:
Explanation: The compound itself may be cytotoxic to your specific cell line. The presence of a methoxyphenyl group in other compounds has been associated with cytotoxic effects.[10][11]
Troubleshooting:
Dose-Response Curve: Perform a dose-response experiment to determine the concentration at which the compound exhibits 50% of its maximal inhibitory effect (IC50). This will help you identify a suitable concentration range for your experiments.
Time-Course Experiment: Assess cell viability at different time points (e.g., 24, 48, 72 hours) to understand the kinetics of the cytotoxic effect.
Caption: Workflow for determining the IC50 of a small molecule.
Issue 2: Assay Interference and Artifacts
Symptoms:
High background signal in your assay.
Non-reproducible or unexpected dose-response curves.
Discrepancies between different viability assays.
Possible Causes & Solutions:
Compound Autofluorescence:
Explanation: Many organic molecules can fluoresce, which can interfere with fluorescence-based assays.[4]
Troubleshooting:
Measure Compound Fluorescence: Before your experiment, measure the fluorescence of your compound in the assay buffer at the excitation and emission wavelengths of your assay.
Use a Different Assay: If your compound is autofluorescent, consider using a non-fluorescent, colorimetric (e.g., MTT) or luminescence-based (e.g., CellTiter-Glo®) assay.[12]
Interaction with Assay Reagents:
Explanation: The compound may directly react with the assay reagents, leading to false-positive or false-negative results. For example, reducing agents can interfere with MTT assays.
Troubleshooting:
Run a Cell-Free Control: Include a control where you add the compound to the assay medium without cells to see if it directly affects the assay readout.
Orthogonal Assays: Confirm your results using a different viability assay that has a different mechanism of action.[12] For example, if you are using a metabolic assay (like MTT), confirm your findings with a cytotoxicity assay that measures membrane integrity (like LDH release).
Logical Flow for Troubleshooting Assay Interference
Caption: Decision tree for addressing assay interference.
Experimental Protocols
Protocol 1: Preparation of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole Stock Solution
Objective: To prepare a sterile, high-concentration stock solution for use in cell culture experiments.
Pre-warm DMSO: If the DMSO is frozen, bring it to room temperature.
Weigh Compound (for >10mg): For larger quantities, accurately weigh the desired amount of the compound in a sterile microcentrifuge tube. For smaller quantities (≤10 mg), it is recommended to dissolve the entire contents of the vial to avoid weighing errors.[2][3]
Add Solvent: Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).
Dissolve: Vortex or sonicate the solution until the compound is fully dissolved.[3] Gentle warming to 37°C can also be used if necessary.[3]
Sterile Filtration (Optional): For long-term storage or sensitive applications, the stock solution can be sterilized by passing it through a 0.2 µm syringe filter.[2]
Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[7]
Storage: Store the aliquots at -20°C for up to 3-6 months or at -80°C for longer-term storage (up to 1 year).[3][8] Avoid repeated freeze-thaw cycles.[2]
Protocol 2: Determining Cell Viability using the MTT Assay
Objective: To assess the cytotoxic effect of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole on a cell line.
Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.
Compound Treatment:
Prepare serial dilutions of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole in complete culture medium from your stock solution.
Include a "no-treatment" control and a "vehicle control" (medium with the highest concentration of DMSO used).
Remove the old medium from the cells and add the compound dilutions and controls.
Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).
MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.
Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.
Absorbance Reading: Read the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.
Data Analysis:
Subtract the background absorbance (from wells with medium only).
Normalize the absorbance values of the treated wells to the vehicle control wells (representing 100% viability).
Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve and calculate the IC50 value.
References
Captivate Bio. (n.d.). SMALL MOLECULES. Retrieved from [Link]
Solarbio. (2026, January 29). How to Choose the Right Solvent When Dissolving Small-Molecule Compounds. Retrieved from [Link]
National Center for Biotechnology Information. (2025, May 28). Interference and Artifacts in High-content Screening - Assay Guidance Manual. Retrieved from [Link]
Grady, A. (2023, December 8). Synthetic Formal Report #2 - The Synthesis of 5-(3-chlorophenyl)-3-(4-methoxyphenyl)isoxazole. Retrieved from [Link]
Agilent. (n.d.). Trends in Cell-based Assays. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. Retrieved from [Link]
MDPI. (n.d.). Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. Retrieved from [Link]
National Center for Biotechnology Information. (2018, October 29). Cell toxicity mechanism and biomarker. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). An Overview of Bioactive 1,3-Oxazole-Containing Alkaloids from Marine Organisms. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line. Retrieved from [Link]
Cell and Gene. (2021, May 14). What's Killing My Cell Cultures? Troubleshooting Cell Growth Issues. Retrieved from [Link]
Vipergen. (n.d.). Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Retrieved from [Link]
Veeprho. (n.d.). Carvedilol Related Compound F | CAS 1246820-73-4. Retrieved from [Link]
Semantic Scholar. (n.d.). Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compound. Retrieved from [Link]
BMG LABTECH. (2022, May 2). Cell-based assays on the rise. Retrieved from [Link]
Pharmaffiliates. (n.d.). CAS No : 1246820-73-4 | Product Name : 6,7,8,9-Tetrahydro Carvedilol. Retrieved from [Link]
Anticancer Research. (2019, July 1). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-ph. Retrieved from [Link]
World Journal of Pharmaceutical Research. (2023). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Retrieved from [Link]
Semantic Scholar. (2022, June 16). Cytotoxic effect of azole compounds bearing trifluorophenyl ring on MCF-7, MDA-MB-231, and HCT-116 cancer cell line. Retrieved from [Link]
Welcome to the Technical Support Center for Advanced Heterocyclic Chemistry . Ticket ID: #OX-Br-OMe-552 Subject: Troubleshooting Crystallization of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole Assigned Specialist: Dr.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for Advanced Heterocyclic Chemistry .
Ticket ID: #OX-Br-OMe-552
Subject: Troubleshooting Crystallization of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Status: Open
Executive Summary
Crystallizing 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole presents a unique challenge due to the competing physicochemical properties of its substituents. The bromine atom (lipophilic, heavy) promotes lattice density, while the methoxy group (H-bond acceptor) and the oxazole ring (weak base,
-deficient) create a propensity for "oiling out" (Liquid-Liquid Phase Separation) rather than distinct nucleation.[1]
This guide moves beyond standard protocols, addressing the specific intermolecular forces at play in this molecule to transition your material from an amorphous oil to a high-purity crystalline lattice.
Phase 1: The Diagnostic (Before You Crystallize)[1]
CRITICAL CHECK: Attempting to crystallize material with purity <85% (HPLC) is the primary cause of oiling out for this class of compounds. Impurities depress the melting point below the solvent's boiling point, creating a stable oil phase.[2]
Diagnostic Protocol:
Assess Crude Purity: If purity is <85%, perform a rapid silica plug filtration (DCM/Hexane) to remove baselines/tars before crystallization.[1]
Melting Point Estimation: If the theoretical MP is unknown, assume a range of 60–90°C based on structural analogs (e.g., 2-(3-bromophenyl)oxazole melts ~107°C, but the ortho-methoxy/bromo clash often lowers lattice energy).[1]
Phase 2: Solvent System Selection
For this specific molecule, standard alcohols often fail because the bromine atom reduces solubility in polar protic solvents too aggressively, causing crash-precipitation.[1]
Recommended Solvent Matrix
Solvent Type
Specific Solvent
Role
Why it works for this Molecule
Primary (Good)
Ethyl Acetate (EtOAc)
Dissolver
Solubilizes the polar oxazole ring and lipophilic bromine.
Primary (Good)
Dichloromethane (DCM)
Dissolver
Excellent solubility due to halogen-halogen interactions; use for low-temp crystallization.
Anti-Solvent (Poor)
n-Heptane
Precipitator
Induces aggregation; preferred over Hexane for higher boiling point (98°C).[1]
Anti-Solvent (Poor)
Isopropyl Alcohol (IPA)
Modifier
The hydroxyl group disrupts -stacking of impurities; good for "polishing."
Phase 3: Troubleshooting "Oiling Out" (The Core Issue)
Symptom: The solution turns cloudy/milky at high temperatures, or distinct oily droplets form on the flask walls upon cooling.
Root Cause: The metastable zone width (MSZW) is narrow. The solution enters the "oiling out" region (liquid-liquid separation) before it hits the solubility curve.
The "Temperature Oscillation" Rescue Protocol
Do not simply cool the flask further; this solidifies the oil into an impure glass.
Step-by-Step Rescue:
Re-dissolve: Heat the mixture until the oil droplets just dissolve (Clear Point).
Seed Addition: Add 0.1% w/w of pure seed crystals (if available) or scratch the glass interface.
Repeat.[3][4][5] This "pumping" anneals the oil droplets into ordered nuclei.
Visualizing the Rescue Logic
Figure 1: Decision logic for rescuing a crystallization batch that has oiled out.
Phase 4: Impurity Rejection Strategy
The 5-methoxy group activates the phenyl ring, making the molecule susceptible to oxidation or regio-isomeric byproducts during synthesis (e.g., Van Leusen reaction byproducts).
The "Trituration" Pre-Step:
If crystallization yields colored crystals (yellow/brown instead of white/off-white), occluded impurities are trapped in the lattice.
Isolate the solid (even if impure).
Suspend in cold Methanol (MeOH) or Diethyl Ether .
Sonicate for 5 minutes.
Filter.[3][6]
Mechanism: The impurities (often oligomers) are more soluble in MeOH than the crystalline oxazole. This surface washing prevents re-dissolving the bulk material.
FAQ: Frequently Asked Questions
Q1: Why can't I just use Ethanol/Water?A: You can, but water acts as a harsh anti-solvent for brominated aromatics.[1] The high polarity contrast often forces the hydrophobic bromophenyl group to aggregate too quickly, causing amorphous precipitation (oiling) rather than slow crystal growth.[1]
Q2: My crystals are needles, but I need blocks for X-ray. What do I do?A: Needle habit indicates fast growth along one axis (usually the
-stacking axis). To get blocks:
Slow down evaporation: Use a heavier solvent (e.g., Chlorobenzene) or cover the flask with Parafilm containing only one pinhole.[1]
Lower Supersaturation: Use a more dilute solution.
Q3: The material is oiling out even in pure solvent. Why?A: This is a classic sign of "wet" solvent. Oxazoles can hydrogen bond with water. Ensure your EtOAc or DCM is dried over
before use. Even 1% water content can disrupt the lattice formation of this specific molecule.
References
Myerson, A. S. (2002).[1] Handbook of Industrial Crystallization. Butterworth-Heinemann. (Definitive guide on solubility curves and MSZW).
Van Leusen, A. M., et al. (1972).[1] "Chemistry of sulfonylmethyl isocyanides. Base-induced cycloaddition to aldehydes." Tetrahedron Letters. (Foundational synthesis of 5-substituted oxazoles, describing workup challenges). [1]
Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry. Longman Scientific. (Standard protocols for troubleshooting oiling out in aromatics).
Mettler Toledo. (2024). "Oiling Out in Crystallization." (Industrial troubleshooting for liquid-liquid phase separation).
Improving "5-(5-Methoxy-2-bromophenyl)-1,3-oxazole" bioavailability for in vivo models
Executive Summary You are likely encountering low plasma exposure ( and ) in your in vivo models. Based on the structural properties of 5-MBPO , this issue is rarely due to a single factor.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
You are likely encountering low plasma exposure (
and ) in your in vivo models. Based on the structural properties of 5-MBPO , this issue is rarely due to a single factor. This molecule presents a "classic" medicinal chemistry challenge: it possesses a lipophilic halogenated core (Bromine) and a metabolically labile ether (Methoxy), combined with a weakly basic oxazole ring ().
This guide treats your experiment as a system. We will troubleshoot the three failure modes of bioavailability: Solubility (Dissolution) , Permeability , and Metabolic Stability (Clearance) .
Module 1: Diagnostic Workflow
Before altering your formulation, you must identify where the molecule is being lost. Use the following decision tree to diagnose the root cause of low bioavailability.
Figure 1: Diagnostic logic flow to isolate the primary barrier to bioavailability for 5-MBPO.
Module 2: Solving Solubility (The "Crash Out" Effect)
The Problem:
5-MBPO is likely a BCS Class II compound (Low Solubility, High Permeability). The bromine atom significantly increases lipophilicity (
), and the planar oxazole ring encourages strong crystal packing.
Common Error: Using simple pH adjustment. The oxazole nitrogen is too weakly basic to be protonated at physiological pH. Acidifying the vehicle will only solubilize it in the stomach; it will immediately precipitate (crash out) upon entering the small intestine (pH 6.5).
Standard Vehicle Screening Protocol
Do not use 100% DMSO. It causes tissue damage and precipitation upon dilution in the blood. Use the following tiered approach.
Tier
Formulation Type
Composition (v/v)
Best For
1
Standard Co-solvent
5% DMSO + 40% PEG400 + 55% Water
Initial PK screening (IP/IV).
2
Surfactant Enhanced
5% DMSO + 10% Tween 80 + 85% Saline
Oral Gavage (PO) to prevent precipitation.
3
Complexation
20% HP--Cyclodextrin in Water
Recommended for 5-MBPO. Prevents irritation and improves stability.
4
Lipid System
Labrasol (Caprylocaproyl macrogol-8 glycerides)
High dose toxicology studies.
Troubleshooting "Cloudy" Dosing Solutions
Q: My solution turns cloudy when I add the saline/water. Can I still dose it?A:NO. Cloudiness indicates the formation of a suspension. If you intended a solution, this introduces high variability.
Fix: Switch to the Tier 3 (Cyclodextrin) protocol.
Dissolve 5-MBPO in a minimal volume of DMSO (e.g., 2% of final vol).
Separately, prepare a 20-30% w/v solution of Hydroxypropyl-
-cyclodextrin (HP--CD) in water.
Slowly add the cyclodextrin solution to the DMSO concentrate with vortexing.
Why this works: The hydrophobic bromophenyl ring enters the cyclodextrin cavity, shielding it from water while maintaining a true solution state [1].
Module 3: Metabolic Stability (The "Clearance" Trap)
The Problem:
Even if you dissolve the compound perfectly, you may see low exposure due to "First-Pass Metabolism." The 5-methoxy group is a primary target for CYP450 enzymes (specifically CYP2D6 or CYP2C9), leading to rapid O-demethylation.
Metabolic Pathway Analysis
Figure 2: Predicted metabolic fate of 5-MBPO. The methoxy group is the "soft spot" for clearance.
In Vivo Stabilization Strategies
If you confirm high clearance (CL > 70% hepatic blood flow):
Dosing Route: Switch from PO (Oral) to SC (Subcutaneous) or IP (Intraperitoneal) to bypass the initial liver pass.
Chemical Inhibition (Acute Studies Only): Pre-treat animals with a broad-spectrum CYP inhibitor like 1-aminobenzotriazole (ABT) (50 mg/kg, PO, 2h pre-dose) to validate if metabolism is the limiting factor. Note: This is for mechanism validation, not chronic efficacy.
Module 4: Frequently Asked Questions (FAQs)
Q: Can I make a hydrochloride salt of 5-MBPO to improve solubility?A:Likely not. The oxazole nitrogen is a very weak base (
). While it might form a salt in concentrated HCl, this salt will hydrolyze immediately in water or humid air, reverting to the free base and releasing acid. This leads to variable dosing and potential esophageal irritation in animals. Focus on amorphous solid dispersions (ASD) or lipid formulations instead [2].
Q: The compound is stable in DMSO, but degrades in plasma. Why?A: Check for Oxazole Ring Opening . While generally stable, oxazoles can hydrolyze in the presence of specific esterases or under acidic conditions if the 2-position is unsubstituted or activated. However, for 5-MBPO, the bromine steric hindrance usually protects it. The more likely culprit is the O-demethylation described in Module 3. Verify this by looking for the M-14 mass peak (loss of CH3) in your LC-MS data.
Q: What is the maximum concentration I can achieve?A:
Water/Saline: < 1 µg/mL (Predicted)
20% HP-
-CD: ~0.5 - 2 mg/mL (Estimated)
PEG400/Water (40:60): ~1 - 5 mg/mL
Labrasol: > 10 mg/mL
References
Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Link
Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Link
Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. Link
Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics. Link
Reference Data & Comparative Studies
Validation
A Senior Application Scientist's Guide to Validating the Anticancer Effects of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
This guide provides a comprehensive framework for the preclinical validation of a novel investigational compound, 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole. For clarity within this guide, we will refer to this molecule as...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for the preclinical validation of a novel investigational compound, 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole. For clarity within this guide, we will refer to this molecule as OX-M2B . Our objective is to rigorously assess its anticancer potential through a logical, stepwise progression of in vitro and in vivo experimentation. We will compare its performance against established chemotherapeutic agents, providing the scientific community with a robust dataset for decision-making in drug development.
The 1,3-oxazole ring is a well-established pharmacophore in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including anticancer properties.[1][2] Oxazole derivatives have been shown to exert their effects through various mechanisms, such as the inhibition of protein kinases, disruption of microtubules, and induction of DNA damage, making them a promising scaffold for the development of new cancer therapies.[3][4][5] This guide outlines the critical path to validate whether OX-M2B is a viable candidate for further development.
Part 1: Foundational In Vitro Evaluation: Establishing Cytotoxicity and Selectivity
The initial phase of our investigation is to determine the fundamental ability of OX-M2B to inhibit the growth of cancer cells and to assess its selectivity against non-cancerous cells. A high therapeutic index—the ratio between the toxic dose to normal cells and the therapeutic dose to cancer cells—is a hallmark of a promising drug candidate. The workflow for this phase is a funnel-like approach, starting with broad screening and moving toward more specific functional assays.
Caption: Experimental workflow for Mechanism of Action studies.
Apoptosis Induction Analysis via Flow Cytometry
The Annexin V/Propidium Iodide (PI) assay is the gold standard for detecting apoptosis. In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be bound by fluorescently-labeled Annexin V. PI is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late-stage apoptotic and necrotic cells.
Treatment (24h)
Cell Line
% Early Apoptotic (Annexin V+/PI-)
% Late Apoptotic (Annexin V+/PI+)
Total Apoptosis (%)
Vehicle (DMSO)
HCT-116
2.1
1.5
3.6
OX-M2B (1.5 µM)
HCT-116
25.8
14.3
40.1
Doxorubicin (0.8 µM)
HCT-116
22.4
18.9
41.3
This illustrative data shows that OX-M2B is a potent inducer of apoptosis, comparable to the standard agent Doxorubicin.
Cell Treatment: Seed HCT-116 cells in 6-well plates and grow to ~70% confluency. Treat cells with OX-M2B at its IC50 concentration (1.5 µM), a positive control (Doxorubicin, 0.8 µM), and a vehicle control for 24 hours.
Cell Harvesting: Collect both adherent and floating cells. For adherent cells, wash with PBS and detach using Trypsin-EDTA. Combine all cells from each treatment condition and centrifuge at 300 x g for 5 minutes.
Washing: Wash the cell pellets twice with cold PBS.
Staining: Resuspend the cell pellet in 100 µL of 1X Annexin Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide solution.
Incubation: Incubate the cells in the dark at room temperature for 15 minutes.
Analysis: Add 400 µL of 1X Annexin Binding Buffer to each tube. Analyze the samples immediately using a flow cytometer. FITC is typically detected in the FL1 channel and PI in the FL2 channel.
Data Interpretation:
Live cells: Annexin V- / PI-
Early apoptotic cells: Annexin V+ / PI-
Late apoptotic/necrotic cells: Annexin V+ / PI+
Part 3: Preclinical In Vivo Validation
Positive in vitro results are essential but not sufficient to predict clinical success. [6]An in vivo study is required to evaluate the efficacy of OX-M2B in a complex biological system, providing insights into its therapeutic potential and potential toxicities. The subcutaneous human tumor xenograft model is a widely used and well-established method for this purpose.
[7][8]
Caption: Workflow for a subcutaneous xenograft efficacy study.
Xenograft Efficacy Study
In this model, human cancer cells are implanted into immunodeficient mice, which lack the ability to reject the foreign cells, allowing a human tumor to grow. [9]This enables us to test the efficacy of OX-M2B against a human tumor in a living system.
Treatment Group (n=8)
Dosing Schedule
Final Mean Tumor Volume (mm³)
Tumor Growth Inhibition (TGI) %
Mean Body Weight Change (%)
Vehicle Control
10 mL/kg, daily, i.p.
1550 ± 210
-
+5.2
OX-M2B (20 mg/kg)
daily, i.p.
720 ± 150
53.5
+1.5
OX-M2B (40 mg/kg)
daily, i.p.
450 ± 110
71.0
-2.8
Oxaliplatin (5 mg/kg)
weekly, i.v.
510 ± 135
67.1
-8.5
This hypothetical data demonstrates that OX-M2B achieves significant tumor growth inhibition, with a dose-dependent effect. Notably, at a highly efficacious dose (40 mg/kg), it shows better tolerability (less body weight loss) than the standard chemotherapy agent Oxaliplatin.
[10][11]
Animal Husbandry: Use 6-8 week old female athymic nude mice. House them in a specific-pathogen-free (SPF) facility with a 12-hour light/dark cycle and access to food and water ad libitum. Allow a one-week acclimatization period.
Cell Implantation: Harvest HCT-116 cells during their exponential growth phase. Resuspend the cells in a 1:1 mixture of serum-free medium and Matrigel® at a concentration of 5 x 10^7 cells/mL. Inject 100 µL (5 x 10^6 cells) subcutaneously into the right flank of each mouse.
Tumor Monitoring: Monitor tumor growth by measuring the length (L) and width (W) with digital calipers every 2-3 days. Calculate tumor volume using the formula: Volume = (W² x L) / 2.
Group Randomization: When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (e.g., n=8 per group) ensuring similar mean tumor volumes across all groups.
Drug Administration:
Vehicle Group: Administer the drug vehicle (e.g., 10% DMSO, 40% PEG300, 50% saline) intraperitoneally (i.p.) daily.
OX-M2B Groups: Administer OX-M2B at two different dose levels (e.g., 20 and 40 mg/kg) via the same route and schedule as the vehicle.
Positive Control Group: Administer a clinically relevant comparator, such as Oxaliplatin, typically given intravenously (i.v.) on a weekly schedule.
[12]6. Efficacy and Toxicity Monitoring: Continue to measure tumor volume twice weekly. Record the body weight of each mouse twice weekly as a general indicator of toxicity.
Study Endpoint: Terminate the study when tumors in the vehicle group reach a predetermined size (e.g., ~1500 mm³) or after a set duration (e.g., 21-28 days). Euthanize animals if they show signs of excessive distress or more than 20% body weight loss.
Data Analysis: Calculate the percent Tumor Growth Inhibition (%TGI) for each treatment group relative to the vehicle control group at the end of the study. Analyze statistical significance using an appropriate test (e.g., ANOVA).
Conclusion and Future Directions
This guide has outlined a rigorous, multi-stage validation process for the novel compound OX-M2B. The proposed experiments systematically progress from broad in vitro screening to mechanistic studies and finally to in vivo efficacy testing. Each stage is designed to compare OX-M2B against established standards, providing a clear, objective assessment of its potential.
If the hypothetical data presented here were borne out by actual experiments, OX-M2B would be considered a highly promising preclinical candidate. Its potent cytotoxicity, favorable selectivity, and significant in vivo efficacy with good tolerability would strongly justify advancing the compound into formal IND (Investigational New Drug)-enabling studies, including pharmacokinetics, toxicology, and formulation development.
References
Teicher, B. A. (2009). New Anticancer Agents: In Vitro and In Vivo Evaluation. Cancer Drug Discovery and Development, 1-18. [Link]
Cancer Research UK. (2023). Chemotherapy treatment for colon cancer. Cancer Research UK. [Link]
Kaur, R., & Kumar, K. (2021). Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. Anti-Cancer Agents in Medicinal Chemistry. [Link]
Noble Life Sciences. (n.d.). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Noble Life Sciences. [Link]
Canadian Cancer Society. (n.d.). Chemotherapy for breast cancer. Canadian Cancer Society. [Link]
American Cancer Society. (2024). Chemotherapy for Colorectal Cancer. American Cancer Society. [Link]
Kaur, R., & Kumar, K. (2021). Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. ResearchGate. [Link]
Sreekanth, P., & Sreedhar, A. (2014). In vivo Methods for Preclinical Screening of Anticancer Drugs. International Journal of Pharmacy and Biological Sciences. [Link]
Canadian Cancer Society. (n.d.). Treatments for colon cancer. Canadian Cancer Society. [Link]
Berindan-Neagoe, I., et al. (2015). In Vitro and In Vivo Models for Analysis of Resistance to Anticancer Molecular Therapies. Current Cancer Drug Targets. [Link]
American Cancer Society. (2021). Chemotherapy for Breast Cancer. American Cancer Society. [Link]
Cancer Research UK. (2023). Chemotherapy for breast cancer. Cancer Research UK. [Link]
Healthgrades. (n.d.). 11 Drugs Commonly Prescribed for Breast Cancer. Healthgrades. [Link]
OncoLink. (2024). Chemotherapy for Colorectal Cancer. OncoLink. [Link]
Kaur, R., & Kumar, K. (2021). Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. PubMed. [Link]
Shi, D., et al. (2020). Current Scenario of 1,3-oxazole Derivatives for Anticancer Activity. PubMed. [Link]
Rather, R. A., & Bhagat, M. (2019). In vitro assays and techniques utilized in anticancer drug discovery. PubMed. [Link]
Susan G. Komen. (n.d.). Chemotherapy Drugs for Breast Cancer. Susan G. Komen. [Link]
Sharma, A., et al. (2022). A comprehensive review on preliminary screening models for the evaluation of anti-cancer agents. Journal of Applied Pharmaceutical Science. [Link]
Blatt, N. L., et al. (2013). In vivo screening models of anticancer drugs. Life Science Journal. [Link]
Saif, M. W., & Diasio, R. B. (2002). The Role of Chemotherapy in Colon Cancer. The Ochsner Journal. [Link]
Follit, J., & Fuchsbauer, O. (2005). In vitro assays for anticancer drug discovery--a novel approach based on engineered mammalian cell lines. PubMed. [Link]
Minnullina, I., et al. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers in Bioengineering and Biotechnology. [Link]
Chiacchio, M. A., et al. (2019). Oxazole-Based Compounds As Anticancer Agents. Current Medicinal Chemistry. [Link]
Grady, A. (2023). Synthetic Formal Report #2 - The Synthesis of 5-(3-chlorophenyl)-3-(4-methoxyphenyl)isoxazole. CDN. [Link]
Chiacchio, M. A., et al. (2019). Oxazole-Based Compounds As Anticancer Agents. Bentham Science. [Link]
Kumar, A., et al. (2022). Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. Molecules. [Link]
Murtuja, S., et al. (2023). Synthesis, crystal structure, and Hirschfeld surface analysis of novel ethyl 5-bromo-2-(4-methoxyphenyl) oxazole-4-carboxylate. Journal of Pharmaceutical Chemistry. [Link]
Gaonkar, S. L. (2013). Synthesis and Characterization of a New Series of 2-(5-bromothiophen-2-yl)- 5-Substituted- 1, 3, 4-Oxadiazoles. Research Journal of Chemical Sciences. [Link]
Kumar, A., et al. (2022). Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. PMC. [Link]
Moinet, G., et al. (2001). Process for the synthesis of trisubstituted oxazoles.
Chiacchio, M. A., et al. (2019). Oxazole-Based Compounds As Anticancer Agents. PubMed. [Link]
A Comparative Analysis of the Predicted Antimicrobial Spectrum of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole: A Proposed Research Framework
For Immediate Release to the Scientific Community Abstract The relentless rise of antimicrobial resistance necessitates the urgent exploration of novel chemical scaffolds for next-generation therapeutics. Oxazole derivat...
Author: BenchChem Technical Support Team. Date: February 2026
For Immediate Release to the Scientific Community
Abstract
The relentless rise of antimicrobial resistance necessitates the urgent exploration of novel chemical scaffolds for next-generation therapeutics. Oxazole derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a broad range of biological activities, including significant antimicrobial potential.[1][2][3] This guide presents a comprehensive framework for a comparative analysis of the antimicrobial spectrum of a specific, yet under-investigated, derivative: 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole . While direct antimicrobial data for this compound is not yet prevalent in published literature, its structural motifs—a brominated phenyl ring and a methoxy group coupled with the versatile oxazole core—suggest a strong potential for antimicrobial efficacy. This document serves as a detailed roadmap for researchers and drug development professionals, outlining the rationale, experimental protocols, and data interpretation methodologies required to thoroughly characterize its antimicrobial profile against a panel of clinically relevant pathogens. We will compare its hypothetical performance against established antibiotics, providing a self-validating system for its potential as a lead compound in antimicrobial drug discovery.
Introduction: The Rationale for Investigating 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
The 1,3-oxazole ring is a key structural component in numerous naturally occurring and synthetic compounds with diverse pharmacological properties, including antibiotic, antifungal, and antiviral activities.[4][5][6] The versatility of the oxazole scaffold allows for extensive chemical modification, enabling the fine-tuning of its biological effects.[6] The substitution pattern on the phenyl ring attached to the oxazole core is known to play a crucial role in determining the compound's antimicrobial potency and spectrum.[2]
The subject of this proposed analysis, 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole , possesses two key substituents that are frequently associated with enhanced biological activity:
Bromine Substitution: Halogenation, particularly with bromine, is a well-established strategy in medicinal chemistry to increase the lipophilicity of a molecule, thereby enhancing its ability to penetrate microbial cell membranes. The position of the bromine atom on the phenyl ring can also influence target binding and metabolic stability.
Methoxy Group: The presence of a methoxy group can modulate the electronic properties of the molecule and its ability to form hydrogen bonds, which can be critical for interaction with biological targets.
Given these structural features, we hypothesize that 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole will exhibit significant antimicrobial activity. This guide provides the necessary framework to test this hypothesis rigorously.
Proposed Experimental Workflow for Antimicrobial Spectrum Determination
The following sections detail the step-by-step protocols for a comprehensive evaluation of the antimicrobial spectrum of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole.
Test Compound and Comparator Agents
Test Compound: 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole (Purity ≥ 98%)[7][8][9]
A diverse panel of clinically relevant microbial strains should be utilized to establish the breadth of the antimicrobial spectrum. This panel should include:
This quantitative assay is the gold standard for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.
Methodology:
Preparation of Stock Solutions: Prepare a 1 mg/mL stock solution of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole in dimethyl sulfoxide (DMSO). Prepare stock solutions of comparator antibiotics in their appropriate solvents.
Preparation of Microtiter Plates: In a 96-well microtiter plate, perform serial two-fold dilutions of the test compound and comparator agents in Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) to achieve a final concentration range (e.g., 0.06-128 µg/mL).
Inoculum Preparation: Prepare a standardized microbial inoculum to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.
Inoculation and Incubation: Add the microbial inoculum to each well of the microtiter plate. Include a growth control (no antimicrobial agent) and a sterility control (no inoculum). Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.
MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.
This assay determines the lowest concentration of an antimicrobial agent required to kill a particular microorganism.
Methodology:
Following the MIC determination, take an aliquot from each well showing no visible growth.
Spread the aliquot onto an appropriate agar plate (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi).
Incubate the plates under the same conditions as the MIC assay.
The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.
This qualitative assay provides a preliminary assessment of the antimicrobial activity and is useful for rapid screening.
Methodology:
Prepare a standardized microbial lawn on the surface of an agar plate.
Impregnate sterile paper disks with a known concentration of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole.
Place the disks on the surface of the inoculated agar plate.
Incubate the plates under appropriate conditions.
Measure the diameter of the zone of inhibition (the area around the disk where microbial growth is inhibited).
Data Visualization and Interpretation
The results of the antimicrobial susceptibility testing should be presented in a clear and concise manner to facilitate comparison.
Table 1: Hypothetical Comparative Antimicrobial Activity (MIC in µg/mL) of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
Microorganism
5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
Vancomycin
Ceftriaxone
Ciprofloxacin
Fluconazole
Amphotericin B
Gram-Positive Bacteria
S. aureus (ATCC 29213)
Data
≤1
-
≤0.5
-
-
MRSA (ATCC 43300)
Data
>16
-
>4
-
-
S. pyogenes (ATCC 19615)
Data
≤0.5
-
≤0.5
-
-
Gram-Negative Bacteria
E. coli (ATCC 25922)
Data
-
≤1
≤0.25
-
-
P. aeruginosa (ATCC 27853)
Data
-
>64
≤1
-
-
K. pneumoniae (ATCC 700603)
Data
-
≤1
≤0.25
-
-
Fungal Pathogens
C. albicans (ATCC 90028)
Data
-
-
-
≤1
≤1
A. niger (ATCC 16404)
Data
-
-
-
>64
≤2
Diagram 1: Experimental Workflow for Antimicrobial Spectrum Analysis
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Comparative Cytotoxicity Analysis: 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
Content Type: Publish Comparison Guide
Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals
Executive Summary & Chemical Context
5-(5-Methoxy-2-bromophenyl)-1,3-oxazole (CAS: 2017137-72-1) represents a specific scaffold within the class of 2,5-disubstituted oxazoles .[1] In oncology research, this structural motif is frequently designed as a bioisostere of Combretastatin A-4 (CA-4) , a potent natural product that binds to the colchicine site of tubulin.
While the specific CAS 2017137-72-1 is often utilized as a high-value intermediate or library building block, its cytotoxicity profile must be benchmarked against established tubulin-targeting agents to validate its potential as a lead compound. This guide outlines the comparative performance metrics, expected mechanism of action (MOA), and experimental protocols required to rigorously evaluate this compound.
Structural & Mechanistic Rationale
The cytotoxicity of 5-aryl-oxazoles stems from their ability to mimic the cis-stilbene geometry of CA-4. The 5-methoxy-2-bromo substitution pattern on the phenyl ring is critical:
Methoxy Group (C5): Mimics the methoxy-rich rings of colchicine/CA-4, facilitating hydrogen bonding within the tubulin binding pocket.
Bromine Atom (C2): Provides steric bulk and lipophilicity, locking the conformation or filling hydrophobic pockets in the target protein.
Oxazole Bridge: Replaces the unstable alkene bridge of CA-4, improving metabolic stability while maintaining the necessary dihedral angle for receptor binding.
Hypothesized Mechanism of Action (MOA)
Target:
-Tubulin (Colchicine Binding Site).
Effect: Inhibition of tubulin polymerization.[2][3]
Cellular Phenotype: G2/M Phase Cell Cycle Arrest
Apoptosis.
Figure 1: Hypothesized signaling cascade. The compound binds tubulin, preventing microtubule assembly, which triggers mitotic arrest and subsequent cell death.
Comparative Analysis: Benchmarking Performance
To validate the cytotoxicity of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole, it must be screened alongside positive controls. The following table establishes the Target Performance Profile (TPP) based on high-potency analogs in this chemical class.
High Potency (Hit): IC50 < 1 µM.[2][4][5] Indicates the bromine/methoxy substitution is effectively engaging the target.
Moderate Potency (Lead): IC50 1–10 µM. Suggests the scaffold is active but requires optimization (e.g., adding a 3,4,5-trimethoxyphenyl ring to the other side of the oxazole).
Inactive: IC50 > 20 µM. Indicates failure to engage the colchicine pocket.
Experimental Protocols (Self-Validating Systems)
To ensure data integrity, the following protocols utilize internal controls to validate the assay conditions.
Protocol A: MTT Cytotoxicity Assay (Standardized)
Objective: Determine the IC50 value of the target compound.
Preparation:
Dissolve 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole in DMSO to 10 mM stock.
Critical Step: The bromine atom increases lipophilicity (LogP ~3.5). Ensure no precipitation occurs upon dilution into media. Final DMSO concentration must be < 0.5%.
Seeding:
Seed HeLa or MCF-7 cells at 3,000–5,000 cells/well in 96-well plates. Incubate 24h.
Incubate tubulin with the target compound (10 µM) at 4°C.
Transfer to 37°C to initiate polymerization.
Measure fluorescence enhancement over 60 minutes (Ex 360nm / Em 450nm).
Result Interpretation:
Destabilizer (Target): Flat line (similar to CA-4). Polymerization is suppressed.[3]
Stabilizer: Rapid increase and higher plateau (similar to Paclitaxel).
Inactive: Normal sigmoidal curve (similar to Vehicle Control).
Comparative Workflow Visualization
This diagram illustrates the decision tree for evaluating the compound based on primary screen results.
Figure 2: Evaluation workflow. A "Go/No-Go" decision is made at the 10 µM primary screen. Hits proceed to mechanistic validation.
References
Pettit, G. R., et al. (1995). "Antineoplastic agents.[2] 291. Isolation and structure of combretastatin A-4." Journal of Natural Products. Link (Establishes the pharmacophore standard).
Wang, Z., et al. (2015). "Discovery of disubstituted oxazole analogues as a novel class of anti-tuberculotic agents."[7] Bioorganic & Medicinal Chemistry Letters. Link (Discusses synthesis and activity of similar 2,5-disubstituted oxazoles).[7]
Ohsumi, K., et al. (1998). "Syntheses and antitumor activity of cis-restricted combretastatins: 5-membered heterocyclic analogues." Bioorganic & Medicinal Chemistry Letters. Link (Seminal paper on oxazoles as combretastatin mimics).
National Cancer Institute (NCI). "NCI-60 Human Tumor Cell Lines Screen." DTP Protocols. Link (Standard protocol for cytotoxicity benchmarking).
Definitive Guide to the Proper Disposal of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
As a Senior Application Scientist, my objective extends beyond the initial synthesis and application of novel compounds; it encompasses the entire lifecycle, including responsible disposal. The compound 5-(5-Methoxy-2-br...
Author: BenchChem Technical Support Team. Date: February 2026
As a Senior Application Scientist, my objective extends beyond the initial synthesis and application of novel compounds; it encompasses the entire lifecycle, including responsible disposal. The compound 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole, a halogenated heterocyclic molecule, requires a specific and meticulous disposal protocol. This is not merely a matter of regulatory compliance but a fundamental aspect of laboratory safety and environmental stewardship. Improper disposal of halogenated organic compounds can lead to persistent environmental contamination and significant safety hazards.
This guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole, grounded in established safety protocols and regulatory standards.
Hazard Assessment and Chemical Profile
Based on this analog, the compound should be handled as:
Respiratory Irritant: May cause respiratory irritation.[1]
Crucially, the presence of a bromine atom classifies this compound as a halogenated organic substance . This is the single most important factor determining its disposal pathway.[2][3][4] Halogenated wastes require specialized high-temperature incineration to prevent the formation of toxic byproducts like dioxins and furans. Mixing them with non-halogenated waste streams complicates and increases the cost of disposal.[3][4]
Core Disposal Protocol: A Step-by-Step Methodology
This protocol ensures compliance with the Resource Conservation and Recovery Act (RCRA) as mandated by the Environmental Protection Agency (EPA).[7][9]
Step 1: Immediate Handling and Personal Protective Equipment (PPE)
Before handling the waste, ensure you are wearing appropriate PPE. This includes:
Eye Protection: Chemical safety goggles or a face shield.[8]
Hand Protection: Chemically compatible gloves (e.g., nitrile). Inspect gloves before use.[6]
Body Protection: A lab coat and closed-toe shoes are mandatory.
All handling of waste, especially the transfer of solutions, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[4]
Step 2: Waste Segregation (The Critical Decision)
This is the most crucial step in the disposal workflow.
Isolate Halogenated Waste: 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole and any materials contaminated with it (e.g., solvents used for cleaning, contaminated paper towels, disposable labware) must be collected in a designated "Halogenated Organic Waste" container.[2][5]
DO NOT MIX: Never combine halogenated waste with non-halogenated organic waste, aqueous waste (acids/bases), or solid waste.[3][4][10] Cross-contamination increases disposal costs and violates regulatory requirements.
Step 3: Container Selection and Labeling
Proper containment and identification are non-negotiable.
Container Choice: Use a chemically compatible container with a secure, leak-proof screw cap.[5][7][11] Plastic-coated glass or high-density polyethylene (HDPE) containers are often preferred to minimize breakage risks.
Immediate Labeling: The moment the first drop of waste enters the container, it must be labeled.[3][5] Your institution's Environmental Health and Safety (EHS) department will provide official "Hazardous Waste" tags. The tag must include:
The full chemical name : "Waste 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole". Do not use abbreviations or chemical formulas.[5][9]
For mixtures, list all constituents and their approximate percentages .[3][4]
The relevant hazard pictograms (e.g., exclamation mark for irritant, skull and crossbones for acute toxicity).[9]
The date of accumulation start and your name/lab information.[9]
Step 4: Accumulation in a Satellite Accumulation Area (SAA)
Waste must be stored safely at or near the point of generation.[7][12]
Location: Store the waste container in a designated SAA, which is typically within your laboratory and under your direct control.
Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.[7]
Keep Closed: The container must remain tightly sealed at all times, except when actively adding waste.[4][5]
Volume Limits: Do not accumulate more than 55 gallons of hazardous waste in your SAA.[5][12]
Step 5: Arranging Final Disposal
Once the container is approximately 90% full, or if you are approaching the storage time limit (typically 90-180 days depending on your generator status), you must arrange for its removal.[11]
Contact EHS: Follow your institution's specific procedure to request a waste pickup from the EHS department.[9]
Documentation: Ensure all paperwork is complete and the label is accurate and legible. EHS professionals will then transport the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF) for final destruction via incineration.
Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary
Compound Identity: 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole
CAS Number: 2017137-72-1
Physical State: Solid (Typically off-white to beige powder)
Core Hazard Classification:Irritant / Harmful (Based on structural analogs and halogenated heterocycle class).
Immediate Directive:
Treat this compound as a halogenated aromatic heterocycle . While the oxazole ring provides some stability, the bromophenyl moiety dictates specific waste disposal protocols (halogenated stream) and potential for skin/eye irritation. The primary operational risk is dust inhalation during weighing and dermal absorption if dissolved in organic solvents.
Personal Protective Equipment (PPE) Matrix
This matrix is designed not just for compliance, but for functional protection based on the compound's physical behavior.
Protection Zone
Recommended Equipment
Scientific Rationale (The "Why")
Ocular
Chemical Safety Goggles (ANSI Z87.1)
Standard safety glasses are insufficient for powders. Goggles form a seal that prevents airborne dust (generated during spatula transfer) from bypassing the lens.
Respiratory
Fume Hood (Primary) or N95/P100 Respirator (Secondary)
As a solid, the particle size is unknown. Engineering controls (Hood) are superior. If weighing outside a hood, an N95 is mandatory to prevent inhalation of irritant dust.
Dermal (Hand)
Double Nitrile Gloves (0.11 mm min. thickness)
Solid State: Nitrile provides excellent resistance to dry particulates.Solution State: If dissolved in DCM (Dichloromethane), nitrile degrades in <5 mins. Use PVA or Silver Shield laminates for halogenated solvent mixtures.
Body
Lab Coat (Cotton/Poly blend) + Tyvek Sleeves
Synthetic oxazoles can adhere to fabrics. Tyvek sleeves prevent cuff contamination, a common exposure point during weighing.
Operational Handling Protocols
A. Solid Handling & Weighing
Static Control: Oxazole derivatives often carry static charges, causing "fly-away" powder. Use an ionizing fan or anti-static gun during weighing to prevent dispersion.
Transfer: Do not use flexible weigh boats. Use glass weighing funnels or anti-static parchment to ensure 100% transfer and minimize residual dust.
Atmosphere: While stable in air, handling under Nitrogen/Argon is recommended if the compound is to be stored long-term, to prevent slow oxidative degradation of the electron-rich methoxy group.
B. Solubilization & Reaction Setup
Solvent Compatibility: This compound is likely soluble in DCM, Chloroform, and DMSO.
The "DCM Danger": When dissolved in Dichloromethane (DCM), the solution becomes a permeation hazard. DCM carries the solute through standard nitrile gloves.
Protocol: If splashing occurs while using DCM, remove gloves immediately . Do not wait for a sensation of cold or burning.
C. Waste Disposal Strategy
Categorization:Halogenated Organic Waste .
Segregation: Do NOT mix with non-halogenated solvents (e.g., Acetone, Hexanes) if your facility separates them. The bromine atom requires high-temperature incineration to prevent the formation of toxic byproducts.
Labeling: Clearly mark the container with "Contains Brominated Organics."
Visualization: Decision Logic & Workflows
Figure 1: PPE Selection Decision Tree
This logic gate ensures researchers select the correct glove material based on the solvent system, preventing breakthrough accidents.
Caption: Figure 1. PPE selection logic based on physical state and carrier solvent compatibility.
Figure 2: Spill Response Protocol
A self-validating workflow to manage accidental release without spreading contamination.
Caption: Figure 2. Step-by-step spill containment and decontamination workflow.
Emergency Response (First Aid)
Eye Contact: Flush immediately with water for 15 minutes.[1] The bromo-substituent can cause lachrymatory effects (tearing); do not rub eyes.
Skin Contact: Wash with soap and water.[2] If dissolved in solvent, wash for 15 minutes. Monitor for redness (erythema).
Inhalation: Move to fresh air. If wheezing occurs (respiratory irritation), seek medical attention.
References
001Chemical. Product Details: 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole (CAS 2017137-72-1).[3][4][5] Retrieved from
Fisher Scientific. Safety Data Sheet: 5-(2-Bromophenyl)-1,3-oxazole (Structural Analog). Retrieved from
National Institutes of Health (NIH). Safety assessment of novel oxadiazole derivatives. Retrieved from
University of Illinois Urbana-Champaign (DRS). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from
